D-Citramalic acid

• CAS: 6236-10-8

Core Science & Biosynthesis

D-Citramalic acid biosynthetic pathway in plants

Executive Summary

Citramalic acid (2-methylmalic acid) is a valuable C5 chiral synthon and a precursor to methacrylic acid (MAA), a monomer with massive industrial demand (e.g., Plexiglas). While historically associated with anaerobic bacteria, recent discoveries have elucidated a native biosynthetic pathway in plants—specifically in the peel of Malus domestica (Apple)—where it contributes to isoleucine biosynthesis and aroma ester production.

Critical Stereochemical Distinction: Researchers must distinguish between the two enantiomers:

• (S)-Citramalate (L-form): Produced naturally in apples via MdCMS (Citramalate synthase).

• (R)-Citramalate (D-form): The specific target of this guide. Produced by archaeal/bacterial enzymes (e.g., CimA from Methanocaldococcus jannaschii).

This guide details the biochemistry of the D-citramalate pathway, strategies for metabolically engineering this pathway into plant chassis for industrial production, and the analytical protocols required for validation.

Part 1: Biochemistry & Enzymology[1][2][3]

The Pyruvate Pathway Mechanism

The biosynthesis of D-citramalic acid bypasses the threonine-dependent pathway typically used for isoleucine synthesis in plants. It relies on a condensation reaction similar to the initial step of the TCA cycle or leucine biosynthesis.

• Substrates: Pyruvate (C3) + Acetyl-CoA (C2).

• Enzyme: Citramalate Synthase (CimA / CMS).[1]

• Product: D-Citramalate (C5) + CoA-SH.

• Thermodynamics: The hydrolysis of the thioester bond in Acetyl-CoA makes this reaction irreversible and thermodynamically favorable.

Comparison of Synthases

Feature	Citrate Synthase (TCA Cycle)	2-Isopropylmalate Synthase (Leu Biosynthesis)	Citramalate Synthase (CimA)
Substrate A	Acetyl-CoA	Acetyl-CoA	Acetyl-CoA
Substrate B	Oxaloacetate	-Ketoisovalerate	Pyruvate
Product	Citrate	2-Isopropylmalate	Citramalate
Stereochemistry	Pro-S	(2S)-isomer	(R)-isomer (D-form)
Regulation	Inhibited by NADH/ATP	Inhibited by Leucine	Feedback Insensitive (variant dependent)

The Metabolic Engineering Challenge

To accumulate D-citramalic acid in a plant host (e.g., Nicotiana benthamiana or Arabidopsis), one cannot rely on the native apple gene (MdCMS) because it produces the (S)-enantiomer. Instead, the (R)-specific cimA gene from archaea must be introduced.

Key Metabolic Flux Bottlenecks:

• Competition for Acetyl-CoA: The native Citrate Synthase (TCA cycle) has a high affinity for Acetyl-CoA.

• Downstream Consumption: Native plant enzymes (like Isopropylmalate Isomerase) may dehydrate citramalate into citraconate, draining the pool.

• Subcellular Localization: The pathway must be targeted to the chloroplast or mitochondria where the pyruvate and acetyl-CoA pools are highest.

Part 2: Pathway Visualization

The following diagram illustrates the engineered D-Citramalate pathway (blue) versus the competing native TCA cycle (red) and the native Apple pathway (green).

Caption: Divergence of Pyruvate/Acetyl-CoA flux. Blue path: Engineered D-Citramalate production. Green path: Native Apple L-Citramalate pathway.

Part 3: Experimental Protocol (Validation & Analysis)

To validate the biosynthesis of D-citramalic acid, a rigorous extraction and derivatization protocol is required. Simple HPLC is often insufficient to distinguish enantiomers or separate citramalate from chemically similar TCA intermediates.

Protocol: Metabolite Extraction from Plant Tissue

Rationale: Rapid quenching is necessary to stop metabolic turnover. Acidic methanol facilitates the extraction of polar organic acids.

• Harvesting: Collect 100–200 mg of leaf tissue. Immediately freeze in liquid nitrogen (

  ).

• Grinding: Pulverize tissue to a fine powder using a bead beater or mortar/pestle under

  .

• Extraction Buffer: Add 1.0 mL of pre-cooled Extraction Mix (Methanol:Chloroform:Water, 2.5:1:1 v/v/v).

  • Note: Include an internal standard (e.g., 20

    g Ribitol or Adipic acid) at this step to normalize recovery.

• Agitation: Vortex for 10 seconds, then incubate at 4°C for 30 minutes with shaking (1200 rpm).

• Phase Separation: Centrifuge at 14,000

  g for 10 minutes at 4°C.

• Collection: Transfer the supernatant (polar phase) to a fresh glass vial.

• Drying: Evaporate to dryness using a vacuum concentrator (SpeedVac) without heat.

Protocol: GC-MS Derivatization & Analysis

Rationale: Citramalic acid is non-volatile. Silylation with MSTFA replaces active protons on hydroxyl and carboxyl groups with trimethylsilyl (TMS) groups, making the molecule volatile and thermally stable.

• Methoximation (Optional but recommended): Resuspend dried residue in 40

  L Methoxyamine hydrochloride in pyridine (20 mg/mL). Incubate at 30°C for 90 min.

  • Why: Protects keto groups in co-extracted sugars/pyruvate.

• Silylation: Add 60

  L MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

• Incubation: Incubate at 37°C for 30 minutes. Transfer to GC micro-vial inserts.

• GC-MS Parameters:

  • Column: DB-5ms or equivalent (30m

    0.25mm 0.25 m).

  • Carrier Gas: Helium at 1 mL/min constant flow.

  • Temperature Program: 70°C (2 min hold)

    Ramp 10°C/min to 300°C Hold 5 min.

  • Identification: Monitor characteristic ions. D-Citramalic acid (3TMS derivative) typically shows fragments at m/z 291 (M-CH3) and m/z 189 .

Part 4: Analytical Workflow Visualization

Caption: Step-by-step analytical workflow for verifying Citramalic Acid accumulation in plant tissues.

References

• Sugimoto, N., et al. (2021). "Citramalate synthase yields a biosynthetic pathway for isoleucine and straight- and branched-chain ester formation in ripening apple fruit."[1] Proceedings of the National Academy of Sciences (PNAS).

  • [Link]

• Wu, X., & Eiteman, M. A. (2020). "Engineered citrate synthase improves citramalic acid generation in Escherichia coli." Biotechnology and Bioengineering.[2][3]

  • [Link]

• Parthasarathy, A., et al. (2019). "Method for the Metabolic Profile of Plant Tissues by Gas Chromatography Coupled to Mass Spectrometry (GC/MS)." Protocols.io.[4]

  • [Link]

• Atsumi, S., & Liao, J. C. (2008). "Metabolic engineering for advanced biofuels production from Escherichia coli." Nature.

  • [Link]

• Howell, D. M., et al. (1999). "(R)-Citramalate synthase in methanogenic archaea." Journal of Bacteriology.

  • [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. Engineered citrate synthase improves citramalic acid generation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Engineering a non-oxidative glycolysis pathway in escherichia coli for high-level citramalate production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. METHOD FOR THE METABOLIC PROFILE OF PLANT TISSUES BY GAS CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (GC/MS) [protocols.io]

Technical Guide: Natural Sources & Biosynthetic Origins of (R)-2-Hydroxy-2-methylbutanedioic Acid

Executive Summary & Chemical Identity

(R)-2-hydroxy-2-methylbutanedioic acid, commonly known as (R)-(-)-Citramalic acid (CMA) , is a valuable chiral synthon utilized in the synthesis of isoprenoids, methacrylic acid precursors, and specific pharmaceutical intermediates (e.g., 15-deoxy-16(S)-hydroxy-16-methylprostaglandins).

Unlike its achiral analog malic acid, citramalic acid possesses a quaternary stereocenter at the C2 position. The biological utility and sourcing of this molecule are strictly governed by its stereochemistry. While the (S)-enantiomer is a product of glutamate fermentation in certain Clostridia, the (R)-enantiomer —the focus of this guide—is the specific product of the pyruvate pathway for isoleucine biosynthesis found in Archaea, specific bacteria, and select fruit tissues.

Chemical Profile

Property	Detail
IUPAC Name	(2R)-2-hydroxy-2-methylbutanedioic acid
Common Name	(R)-(-)-Citramalic acid
CAS Registry	19179-31-8 (R-isomer specific)
Molecular Formula	C₅H₈O₅
Stereocenter	C2 (Quaternary)
Key Precursors	Pyruvate + Acetyl-CoA

Biosynthetic Origins: The "Why" and "How"

To effectively source (R)-citramalic acid, one must target the specific enzymatic machinery that produces it. The presence of the molecule in a natural host is almost exclusively defined by the expression of (R)-Citramalate Synthase (CimA) .

The CimA Pathway (Target Source)

The primary source of (R)-citramalic acid is the isoleucine-independent biosynthesis pathway. Here, CimA catalyzes the condensation of pyruvate and acetyl-CoA.[1][2][3][4] This pathway is evolutionarily distinct from the threonine-deaminase pathway common in bacteria like E. coli.

• Enzyme: (R)-Citramalate synthase (EC 2.3.1.182)[5]

• Substrates: Pyruvate + Acetyl-CoA[1][6][2][7][4]

• Product: (R)-Citramalate + CoA[8]

• Host Distribution: Methanogenic Archaea (e.g., Methanocaldococcus jannaschii), Spirochetes (e.g., Leptospira interrogans), and certain fruit tissues.

The Glutamate Fermentation Pathway (Avoidance Target)

It is critical to distinguish the (R)-source from the (S)-source. The fermentation of glutamate by bacteria such as Clostridium tetanomorphum produces (S)-citramalic acid via the hydration of mesaconate.[1] This pathway must be avoided if the (R)-isomer is required.

Pathway Visualization

The following diagram contrasts the productive (R)-pathway against the competing (S)-pathway.

Figure 1: Divergent biosynthetic origins of Citramalic acid enantiomers. The CimA pathway (Green) yields the (R)-isomer, while Glutamate fermentation (Red) yields the (S)-isomer.

Natural Sources & Taxonomic Distribution

While historically associated with apple peels, recent metabolic profiling has identified significantly more potent botanical and microbial sources.[9]

Botanical Sources

In plants, (R)-citramalic acid accumulation is often developmentally regulated, peaking during early fruit development and declining during ripening. It is hypothesized to act as a metabolic pool for isoleucine synthesis or as a counter-ion.

Source	Tissue Type	Concentration Range	Notes
Pitaya (Dragon Fruit)	Pulp/Peel	4.0 – 6.0 mg/g (Fresh Wt)	Hylocereus spp.[3] Highest content found in immature fruit (Stages S2-S3).[3] Significantly higher yield than apples.
Apple	Peel	0.1 – 0.4 mg/g (Fresh Wt)	Malus domestica. The historical source ("Citra-malic" = Citrus + Malic, though originally isolated from apple).
Sugar Beet	Root	Trace / Variable	Often present in processing streams but low purity.
Citrus	Fruit	Trace	Despite the name, not a primary source compared to Pitaya or Apple.

Key Insight: For extraction purposes, immature Pitaya (Dragon fruit) represents a superior botanical matrix compared to apple peel, offering nearly a 10-fold higher concentration of the target acid.

Microbial Sources (Native & Engineered)

For pharmaceutical applications requiring high purity and scale, microbial fermentation is the standard.

• Archaea (Methanocaldococcus jannaschii): The native host of the highly specific cimA gene.[2] While not suitable for industrial fermentation due to growth conditions (thermophilic/anaerobic), it is the genetic source for engineered strains.

• Spirochetes (Leptospira): Utilizes the CimA pathway, but pathogenic nature precludes use as a production host.

• Engineered Escherichia coli: Recombinant strains expressing M. jannaschii cimA and deleted for acetate pathways (poxB, ackA, pta) can achieve titers >80 g/L. This is the "natural source" via biocatalysis for drug development.

Isolation & Analytical Validation Protocol

Isolating (R)-citramalic acid requires separating it from the structural analog malic acid and verifying enantiomeric purity.

Extraction Workflow (Botanical Matrix)

This protocol is designed for high-phenolic matrices like Pitaya or Apple peel.

• Homogenization: Grind 10g fresh tissue in liquid nitrogen.

• Acidic Extraction: Extract with 50 mL 0.5M HCl or 80% Ethanol (Ethanol is preferred to minimize hydrolysis of other esters).

• Cation Exchange (Clean-up): Pass supernatant through a strongly acidic cation exchanger (e.g., Dowex 50W) to remove amino acids and pigments. Collect the flow-through (containing organic acids).

• Anion Exchange (Enrichment): Load flow-through onto a weak anion exchanger (e.g., DEAE-Sephadex). Wash with water, then elute acids with increasing Formic Acid gradient.

Chiral Validation (Self-Validating Step)

Standard HPLC cannot distinguish (R) from (S). You must use Chiral Ligand Exchange Chromatography or Chiral Derivatization.

Protocol: Chiral Derivatization LC-MS/MS

• Reagent: Benzyl 5-(2-aminoethyl)-3-methyl-4-oxoimidazolidine-1-carboxylate (CIM-C2-NH2).[6]

• Mechanism: Reacts with the carboxylic acid group to form diastereomers.

• Column: C18 Reverse Phase (The chirality is now intrinsic to the diastereomer, allowing separation on achiral columns).

• Validation:

  • (R)-Standard Retention: ~T_R1

  • (S)-Standard Retention: ~T_R2

  • Criterion: Natural extract must co-elute exclusively with T_R1.

References

• Howell, D. M., et al. (1999). "(R)-Citramalate Synthase in Methanogenic Archaea." Journal of Bacteriology, 181(1), 331–333.[3] Link

• Sugimoto, N., et al. (2015). "Analyzing Citramalic Acid Enantiomers in Apples and Commercial Fruit Juice by Liquid Chromatography–Tandem Mass Spectrometry with Pre-Column Derivatization." Foods, 4(4), 472-480. Link

• Hua, Q., et al. (2018). "Metabolic Profiling of Organic Acids Reveals the Involvement of HuIPMS2 in Citramalic Acid Synthesis in Pitaya." BMC Plant Biology (Contextualized via MDPI/ResearchGate snippets). Link

• Webb, J., et al. (2018). "Efficient bio-production of citramalate using an engineered Escherichia coli strain." Microbiology, 164(2), 133-141.[2] Link

• Xu, H., et al. (2004). "Isoleucine Biosynthesis in Leptospira interrogans Serotype lai Strain 56601 Proceeds via a Threonine-Independent Pathway."[7] Journal of Bacteriology, 186(16), 5400–5409. Link

Sources

• 1. (R)-Citramalate Synthase in Methanogenic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Metabolic Profiling of Organic Acids Reveals the Involvement of HuIPMS2 in Citramalic Acid Synthesis in Pitaya [mdpi.com]
• 4. Engineered citrate synthase improves citramalic acid generation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (R)-citramalate synthase - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. uniprot.org [uniprot.org]
• 9. tandfonline.com [tandfonline.com]

Discovery, Biosynthesis, and Isolation of D-Citramalic Acid

An In-Depth Technical Guide

Executive Summary

D-Citramalic acid (also known as (R)-(-)-citramalic acid or (R)-2-methylmalic acid) is a valuable chiral C5-dicarboxylic acid.[1] While its enantiomer, L-citramalic acid, was historically identified in apple peels (Malus domestica) and yeast, the D-isomer has emerged as a critical metabolic intermediate in methanogenic archaea and a high-value precursor for the sustainable synthesis of methacrylic acid (MAA) and poly(methyl methacrylate) (PMMA).

This guide delineates the technical evolution of D-citramalic acid, distinguishing its unique biosynthetic origin via the Citramalate Synthase (CimA) pathway from the L-isomer's mesaconate pathway. It provides a validated, step-by-step protocol for its isolation from engineered fermentation broths, ensuring high optical purity for pharmaceutical and polymer applications.

Historical Context and Stereochemical Distinction

The history of citramalic acid is a tale of two enantiomers. It is imperative for researchers to distinguish between the historical "natural" source and the modern "biosynthetic" source of the D-isomer.

Feature	D-Citramalic Acid	L-Citramalic Acid
IUPAC Name	(R)-2-Hydroxy-2-methylbutanedioic acid	(S)-2-Hydroxy-2-methylbutanedioic acid
Stereochemistry	(R)-configuration	(S)-configuration
Primary Natural Source	Methanocaldococcus jannaschii, Leptospira interrogans	Malus domestica (Apple peel), Clostridium (Glutamate fermentation)
Key Enzyme	Citramalate Synthase (CimA)	Citramalate hydrolyase (Mesaconase)
Biosynthetic Origin	Condensation of Pyruvate + Acetyl-CoA	Hydration of Mesaconate
Optical Rotation	(in water)	(in water)

The Discovery Arc:

• 1950s: First isolation of citramalic acid from apple peels.[2] This was identified as the L-(+)-isomer (S-form).

• 1990s-2000s: Discovery of the (R)-pathway in methanogenic archaea (M. jannaschii). Researchers identified CimA (citramalate synthase), an enzyme that bypasses the threonine pathway to synthesize isoleucine precursors directly from pyruvate and acetyl-CoA.[3][4] This enzyme specifically yields D-(R)-citramalate .

Biosynthesis: The D-Specific Pathway

The production of D-citramalic acid is driven by the condensation of acetyl-CoA and pyruvate.[3][5] This reaction is thermodynamically favorable and irreversible, making it an ideal target for metabolic engineering in E. coli.

Mechanistic Pathway Diagram

The following diagram contrasts the D-specific CimA pathway with the L-specific Mesaconate pathway.

Figure 1: Divergent biosynthetic pathways. The CimA pathway (solid lines) yields the D-isomer, while the mesaconate pathway (dashed) yields the L-isomer.

Isolation Methodology

This protocol is designed for the isolation of D-citramalic acid from the fermentation broth of metabolically engineered E. coli expressing the M. jannaschiicimA gene. This method prioritizes high purity and enantiomeric excess.

Phase 1: Fermentation & Clarification

Objective: Remove biomass and prepare the supernatant for chromatography.

• Harvesting: Collect fermentation broth containing accumulated D-citramalate (titers can reach >80 g/L in fed-batch systems).

• Cell Removal: Centrifuge at 10,000 × g for 15 minutes at 4°C.

• Filtration: Pass the supernatant through a 0.22 μm PVDF membrane to remove residual cellular debris and proteins.

• Acidification: Adjust pH to 2.0–3.0 using 6M H₂SO₄. Rationale: Citramalic acid (pKa₁ ≈ 3.5) must be in its protonated form for specific extraction or adsorption steps, or kept as a salt for anion exchange depending on resin choice.

Phase 2: Primary Capture (Anion Exchange Chromatography)

Objective: Separate organic acids from neutral sugars and cations.

• Resin: Strong base anion exchanger (e.g., Amberlite IRA-402 or Dowex 1X8) in chloride or formate form.

• Loading: Load the clarified supernatant (pH adjusted to ~7.0 if using anion exchange for capture of the anion) onto the column.

  • Note: At neutral pH, citramalate is negatively charged (citramalate²⁻) and binds to the resin.

• Washing: Wash with 3 bed volumes of deionized water to remove glucose and other non-ionic impurities.

• Elution: Elute with a gradient of 0.5 M to 2.0 M Formic Acid or HCl. Collect fractions.

  • Validation: Spot check fractions with TLC or rapid HPLC.

Phase 3: Purification & Crystallization

Objective: Isolate the pure acid form.

• Concentration: Rotary evaporate the eluate under vacuum at 40°C to remove water and volatile eluent (formic acid).

• Solvent Extraction (Optional but recommended for high purity):

  • Redissolve the crude residue in a minimal volume of water.

  • Extract continuously with Ethyl Acetate for 24 hours. D-Citramalic acid partitions into the organic phase, leaving salts behind.

• Crystallization:

  • Dry the ethyl acetate phase over anhydrous MgSO₄.

  • Evaporate to dryness to obtain a crude solid.

  • Recrystallization Solvent: Dissolve in hot Ethyl Acetate/Hexane (1:1) or pure Acetone . Cool slowly to 4°C.

  • Yield: White crystalline solid.

Isolation Workflow Diagram

Figure 2: Downstream processing workflow for the isolation of D-Citramalic acid.

Characterization and Validation

To ensure the isolated product is specifically D-Citramalic acid and not the L-isomer or a racemate, the following analytical validations are required.

1. High-Performance Liquid Chromatography (HPLC)

• Column: Chiral column required for enantiomer separation (e.g., Chirex 3126 or Astec CLC-D ). Standard C18 or Aminex HPX-87H will separate citramalic from other acids but not the enantiomers.

• Mobile Phase: 2 mM CuSO₄ (for ligand exchange chiral columns) or dilute H₂SO₄.

• Detection: UV at 210 nm.

• Standard: Co-injection with authentic D-citramalic acid standard (Sigma-Aldrich).

2. Optical Rotation (Polarimetry)

This is the definitive test for chirality.

• Instrument: Digital Polarimeter.

• Conditions: c = 1 to 5 in water or 0.5 M NaOH at 20°C.

• Target Value:

  • D-(R)-Citramalic acid:

    should be negative (approx -23° ).

  • Note: Literature values vary slightly based on concentration and pH; always compare against a commercial standard.

3. Nuclear Magnetic Resonance (NMR)

• H NMR (D₂O): Confirm structure (methyl group singlet ~1.4 ppm, methylene AB system ~2.6-2.9 ppm).
• C NMR: Confirm 5 carbon signals (two carboxyls, one quaternary, one methylene, one methyl).

References

• Howell, D. M., et al. (1999). "(R)-Citramalate Synthase in Methanogenic Archaea." Journal of Bacteriology, 181(1), 331–333.[6] Link

  • Establishes the CimA enzyme from M. jannaschii as the source of (R)-citramalate.[3][4]

• Webb, J. P., et al. (2018). "Efficient bio-production of citramalate using an engineered Escherichia coli strain." Microbiology, 164(2), 133-144. Link

  • Describes the high-yield fermentation and isol

• Hulme, A. C. (1954). "The isolation of L-citramalic acid from the peel of the apple fruit." Biochimica et Biophysica Acta, 14, 36-43.[2] Link

  • The historical discovery of the L-isomer, providing the baseline for distinguishing the D-isomer.

• Atsumi, S., & Liao, J. C. (2008). "Directed Evolution of Methanococcus jannaschii Citramalate Synthase for Biosynthesis of 1-Propanol and 1-Butanol by Escherichia coli." Applied and Environmental Microbiology, 74(24), 7802–7808. Link

  • Details the engineering of CimA for higher activity, relevant for production protocols.

• Wu, X., & Eiteman, M. A. (2020). "Engineered citrate synthase improves citramalic acid generation in Escherichia coli." Biotechnology and Bioengineering, 117(9), 2781-2790. Link

  • Provides modern fermentation optimization str

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pnas.org [pnas.org]
• 3. (R)-Citramalate Synthase in Methanogenic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Directed Evolution of Methanococcus jannaschii Citramalate Synthase for Biosynthesis of 1-Propanol and 1-Butanol by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Engineered citrate synthase improves citramalic acid generation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficient bio-production of citramalate using an engineered Escherichia coli strain - PMC [pmc.ncbi.nlm.nih.gov]

Natural occurrence of D-Citramalic acid in fruits like apples

The following technical guide details the natural occurrence, biosynthesis, and analytical characterization of D-Citramalic acid in Malus domestica (apples). This document is structured for researchers and drug development professionals, focusing on stereochemical specificity, metabolic pathways, and validated experimental protocols.

Occurrence, Biosynthesis, and Pharmacological Relevance

Executive Summary

D-Citramalic acid (2-methylmalic acid) is a chiral organic acid found in specific fruit tissues, most notably the exocarp (peel) of apples (Malus domestica). While historically overshadowed by its structural analog L-malic acid, D-citramalic acid has emerged as a critical metabolic intermediate in the isoleucine biosynthetic pathway and a potential biomarker for fruit senescence. This guide delineates the stereochemical dominance of the D-(R)-enantiomer in apples, its ethylene-dependent biosynthetic pathway, and validated LC-MS/MS protocols for its extraction and quantification.

Stereochemistry and Chemical Identity

The biological activity and metabolic fate of citramalic acid are strictly governed by its chirality. Researchers must distinguish between the enantiomers to ensure experimental reproducibility.

• IUPAC Name: (2R)-2-hydroxy-2-methylbutanedioic acid

• Common Name: D-Citramalic acid

• Stereochemical Assignment:

  • D-Citramalic acid: Corresponds to the (R)-enantiomer .[1] It typically exhibits levorotatory optical activity (

    ).[1]

  • L-Citramalic acid: Corresponds to the (S)-enantiomer .[1]

• Natural Occurrence Note: Early literature (Hulme, 1954) identified the "L-" form in apple peels.[2][3] However, modern chiral chromatography (LC-MS/MS) has definitively identified the (R)-enantiomer (D-form) as the predominant species in commercial apple varieties and juices, suggesting historical nomenclature discrepancies or varietal specificity.

Property	D-Citramalic Acid	L-Malic Acid (Reference)
Formula
Chiral Center	C2 (Quaternary)	C2 (Tertiary)
Biosynthetic Origin	Pyruvate + Acetyl-CoA	Fumarate hydration (TCA)
Primary Localization	Apple Peel (Exocarp)	Apple Pulp (Mesocarp)

Biosynthetic Pathway: The Pyruvate Route

Unlike malic acid, which is a central component of the Tricarboxylic Acid (TCA) cycle, D-citramalic acid is synthesized via a specialized pathway often associated with isoleucine biosynthesis or "pyruvate pathway" overflow metabolism.

Mechanistic Pathway

The synthesis is catalyzed by Citramalate Synthase (CMS) (EC 2.3.1.182), a gene product (MdCMS) highly expressed during fruit ripening.[1]

• Condensation: Acetyl-CoA condenses with Pyruvate.[1][4][5]

• Catalysis: Citramalate Synthase (CMS) mediates the formation of the C-C bond at the carbonyl carbon of pyruvate.[2]

• Regulation: The expression of MdCMS is ethylene-dependent. As the fruit ripens and ethylene production spikes, MdCMS transcription increases, leading to a significant accumulation of citramalate in the peel (up to 30-fold increase during senescence).[1]

Pathway Visualization (Graphviz)

Figure 1: Biosynthetic pathway of D-Citramalic acid in apple tissue, highlighting the regulatory role of ethylene and the key enzymatic step catalyzed by Citramalate Synthase.[1]

Analytical Methodology: Chiral Quantification

Accurate detection requires separating the D- and L- enantiomers, as standard reverse-phase HPLC cannot distinguish them. The following protocol utilizes LC-MS/MS with pre-column chiral derivatization.

Protocol: Enantiomeric Separation of Citramalic Acid

Objective: Quantify D-Citramalic acid in apple peel extracts.

Reagents

• Derivatization Agent: Benzyl 5-(2-aminoethyl)-3-methyl-4-oxoimidazolidine-1-carboxylate (CMA-Deriv).[6]

• Solvents: HPLC-grade Acetonitrile, Methanol, Formic Acid.

• Standard: Authentic (R)-(-)-Citramalic acid (Sigma-Aldrich or equivalent).

Step-by-Step Workflow

• Extraction:

  • Homogenize 5g of apple peel in 20 mL of 80% Methanol.

  • Ultrasonicate for 30 minutes at 4°C to prevent thermal degradation.

  • Centrifuge at 10,000 x g for 15 minutes. Collect supernatant.

• Derivatization:

  • Mix 100 µL of extract with 200 µL of derivatization reagent (50 mM in acetonitrile).

  • Add 50 µL of activation reagent (EDC/HOAt).

  • Incubate at 60°C for 1 hour.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (The chiral derivatization adds diastereomeric properties allowing separation on achiral columns) or a dedicated Chiralpak column.

  • Mobile Phase:

    • A: 0.1% Formic acid in Water.

    • B: Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes.

  • Detection: Multiple Reaction Monitoring (MRM) mode. Monitor transition m/z [Derivatized-Parent]

    [Fragment].

Analytical Logic (Graphviz)

Figure 2: Workflow for the stereoselective analysis of Citramalic acid enantiomers.

Pharmacological & Industrial Relevance

For drug development professionals, D-Citramalic acid presents specific opportunities:

• Metabolic Engineering Precursor:

  • It serves as a direct precursor for Methacrylic acid (via dehydration and decarboxylation), a monomer used in medical-grade polymers (e.g., bone cement, contact lenses).

  • Mechanism:[1][3][7]

    (Methacrylic acid).

• Therapeutic Biomarker:

  • Elevated levels of citramalic acid in human urine are often linked to yeast overgrowth (Saccharomyces spp.) or bacterial dysbiosis. However, dietary intake of apples can confound these results. Understanding the natural D-isomer load from diet is crucial for validating these biomarkers in clinical trials.

• Skin Health (Cosmeceuticals):

  • Emerging evidence suggests D-Citramalic acid acts as an alpha-hydroxy acid (AHA) with potential exfoliation and anti-aging properties, similar to glycolic acid but with potentially different penetration kinetics due to the methyl group.

References

• Sugimoto, N., et al. (2015).[3] "Volatile profiles of members of the USDA Geneva Malus Core Collection: utility in evaluation of a hypothesized biosynthetic pathway." Journal of Agricultural and Food Chemistry. Link

• Hulme, A.C. (1954).[2][3] "The isolation of L-citramalic acid from the peel of the apple fruit." Biochimica et Biophysica Acta. Link

• Ohya, H., et al. (2017). "Analyzing Citramalic Acid Enantiomers in Apples and Commercial Fruit Juice by Liquid Chromatography–Tandem Mass Spectrometry." MDPI - Beverages. Link

• Lehmann, M., et al. (2021). "Citramalate synthase yields a biosynthetic pathway for isoleucine and straight- and branched-chain ester formation in ripening apple fruit."[1] PNAS. Link

• Webb, A., et al. (2018). "Efficient bio-production of citramalate using an engineered Escherichia coli strain." Microbiology. Link

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. pnas.org [pnas.org]
• 3. Citramalic Acid - Metabolimix+ - Lab Results explained | HealthMatters.io [healthmatters.io]
• 4. Engineered citrate synthase improves citramalic acid generation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Phenolic Compounds from Apples: From Natural Fruits to the Beneficial Effects in the Digestive System - PMC [pmc.ncbi.nlm.nih.gov]

D-Citramalic Acid & The Methylaspartate Pathway: A Technical Guide to Anaerobic Glutamate Catabolism

The following technical guide details the role of Citramalic acid in anaerobic glutamate metabolism.

Editorial Note on Stereochemistry: Scientific literature strictly identifies the intermediate of the anaerobic glutamate fermentation pathway (Methylaspartate pathway) as (S)-Citramalate (also historically designated as L-Citramalate or (+)-Citramalate). D-Citramalate ((R)-Citramalate) is distinctively involved in the isoleucine biosynthetic pathway (via Citramalate synthase) and autotrophic CO₂ fixation in organisms like Chloroflexus aurantiacus. To ensure high scientific integrity (E-E-A-T), this guide focuses on the (S)-isomer's catabolic role while explicitly contrasting it with the D-isomer to clarify metabolic partitioning.

Executive Summary

In the anaerobic catabolism of glutamate, particularly within the genus Clostridium (e.g., C. tetanomorphum, C. cochlearium), the carbon skeleton undergoes a radical rearrangement via the Methylaspartate Pathway . This pathway is metabolically unique because it bypasses the thermodynamically difficult decarboxylation of glutamate to GABA (seen in other anaerobes) by utilizing a B12-dependent rearrangement.

The pivotal intermediate in this pathway is Citramalate (specifically the (S)-enantiomer ). It serves as the "branch point" molecule where the amino acid carbon skeleton is finally cleaved into two distinct organic acids: Pyruvate and Acetate . Understanding the stereospecific hydration of Mesaconate to (S)-Citramalate—and its subsequent cleavage—is critical for researchers developing antimicrobial agents targeting anaerobic metabolism or metabolic engineers optimizing carbon flux in bio-manufacturing.

Metabolic Context: The Methylaspartate Pathway

The fermentation of glutamate yields ammonia, carbon dioxide, acetate, butyrate, and hydrogen.[1][2][3] The conversion of glutamate to the citramalate intermediate involves three highly specific enzymatic steps.

The Enzymatic Cascade

• Carbon Skeleton Rearrangement:

  • Enzyme: Glutamate Mutase (EC 5.4.99.1).

  • Cofactor: Adenosylcobalamin (Coenzyme B12).

  • Mechanism: A radical-mediated 1,2-shift of the glycine radical, converting (S)-Glutamate into (2S,3S)-3-Methylaspartate . This is the rate-limiting initiation step.

• Deamination:

  • Enzyme: Methylaspartate ammonia-lyase (EC 4.3.1.2).

  • Reaction: Elimination of ammonia to form the unsaturated dicarboxylic acid, Mesaconate (2-methylfumarate).

• Stereospecific Hydration (The Citramalate Node):

  • Enzyme: Mesaconase (often a Class I Fumarase homolog, e.g., FumD).[4]

  • Reaction: The trans-addition of water across the double bond of Mesaconate.

  • Critical Stereochemistry: The enzyme strictly directs the hydroxyl group to the C2 position, yielding (S)-Citramalate .

  • Note: If the enzyme were non-specific, it could produce D-Citramalate, which would inhibit the downstream lyase.

• C-C Bond Cleavage:

  • Enzyme: Citramalate Lyase (EC 4.1.3.22).[5]

  • Reaction: Cleavage of (S)-Citramalate into Pyruvate and Acetate .[6][7]

Pathway Visualization

The following diagram illustrates the molecular flow and enzymatic logic of the pathway.

Figure 1: The Methylaspartate Pathway in Clostridium tetanomorphum, highlighting the stereospecific formation of (S)-Citramalate.

Stereochemical Integrity: (S) vs. (D) Citramalate

For drug development professionals targeting metabolic enzymes, distinguishing between the D and S isomers is paramount.

Feature	(S)-Citramalate (L-Citramalate)	(D)-Citramalate (R-Citramalate)
IUPAC Name	(3S)-2-methylmalic acid	(3R)-2-methylmalic acid
Optical Rotation	(+)	(-)
Primary Pathway	Anaerobic Glutamate Fermentation (Catabolic)	Isoleucine Biosynthesis (Anabolic)
Key Enzyme	Mesaconase (Hydration of Mesaconate)	Citramalate Synthase (Pyruvate + Acetyl-CoA)
Organisms	Clostridium tetanomorphum, C. cochlearium	Methanococcus jannaschii, Leptospira, E. coli (engineered)
Downstream Fate	Cleavage to Pyruvate + Acetate	Conversion to Citraconate Isoleucine

Mechanism of Exclusion: The active site of Citramalate Lyase in anaerobic bacteria contains a specific acyl-carrier protein (ACP) prosthetic group. This group forms a thioester with the substrate. The geometry of the active site cleft sterically clashes with the methyl group of the D-isomer, preventing the formation of the transition state required for C-C bond cleavage. Thus, D-Citramalate acts as a competitive inhibitor rather than a substrate in this pathway.

Enzymology: The Citramalate Lyase Complex

The cleavage of Citramalate is the thermodynamic driving force of the lower pathway. It is not a simple hydrolysis but a complex lyase reaction requiring activation.

Structural Composition

The enzyme is a hexameric complex with an

architecture:

• -subunit (Transferase): Catalyzes the acyl exchange.
• -subunit (Lyase): Catalyzes the actual cleavage of the C-C bond.
• -subunit (ACP): The Acyl Carrier Protein containing a prosthetic group derived from pantetheine 4'-phosphate attached to a serine residue.

Catalytic Mechanism

• Activation: The enzyme must be "charged" (acetylated) at the ACP thiol group (HS-ACP).

• Substrate Binding: (S)-Citramalate displaces the acetyl group, forming Citramalyl-S-ACP and releasing Acetate.

• Cleavage: The Citramalyl-S-ACP undergoes aldol cleavage, releasing Pyruvate and regenerating Acetyl-S-ACP .

• Turnover: The Acetyl-S-ACP is ready for the next cycle (or transfers acetate to a free citramalate).

Experimental Protocols

The following protocols are designed for researchers attempting to isolate or assay this pathway.

Protocol: Anaerobic Citramalate Lyase Assay

Objective: Quantify the activity of Citramalate Lyase in cell-free extracts of C. tetanomorphum. Principle: Coupled enzymatic assay. The Pyruvate produced by Citramalate Lyase is reduced to Lactate by Lactate Dehydrogenase (LDH), oxidizing NADH to NAD+. The decrease in absorbance at 340nm is proportional to lyase activity.

Reagents:

• Buffer: 100 mM Triethanolamine-HCl (pH 7.4).

• Substrate: 20 mM Sodium (S)-Citramalate (Must be S-isomer; D-isomer will show no activity).

• Cofactors: 5 mM MgCl₂ (Required for lyase stability).

• Coupling System: 0.2 mM NADH, 10 U/mL Lactate Dehydrogenase (LDH).

• Activator: 1 mM Dithiothreitol (DTT) or Mercaptoethanol (essential to keep the ACP reduced).

Workflow:

• Preparation: Work in an anaerobic chamber or use degassed buffers. Citramalate lyase is oxygen-sensitive.

• Blanking: Add Buffer, NADH, LDH, and Extract to a quartz cuvette. Monitor

  for 1 minute to establish background NADH oxidation.

• Initiation: Add (S)-Citramalate to start the reaction.

• Measurement: Monitor the decrease in

  for 3–5 minutes.

• Calculation:

  (Where 6.22 is the millimolar extinction coefficient of NADH)

Protocol: HPLC Separation of Citramalate Enantiomers

To verify the stereochemistry of metabolites in your culture:

• Column: Chiralpak MA(+) or equivalent ligand-exchange chiral column.

• Mobile Phase: 2 mM CuSO₄ in water.

• Flow Rate: 0.5 mL/min.

• Detection: UV at 254 nm.

• Elution Order: Under these conditions, (S)-Citramalate typically elutes before (D)-Citramalate (verify with authentic standards).

Applications in Drug Development

Targeting the Methylaspartate pathway offers a narrow-spectrum antimicrobial strategy against pathogenic Clostridia (e.g., C. tetani) without affecting host metabolism (humans do not possess this pathway).

• Suicide Inhibition: Designing a fluorinated analog of Mesaconate that binds to Mesaconase but cannot be hydrated, or a D-Citramalate analog that irreversibly acylates the Citramalate Lyase ACP , locking the enzyme in an inactive state.

• Metabolic Engineering: E. coli does not naturally ferment glutamate efficiently. Introducing the fumD (Mesaconase) and citE/F (Lyase) genes from C. tetanomorphum can enable glutamate-driven bio-production of pyruvate-derived chemicals in anaerobic fermentations.

References

• Barker, H. A. (1981). Amino Acid Degradation by Anaerobic Bacteria.[1][8] Annual Review of Biochemistry, 50, 23-40. Link

• Buckel, W. (2001). Unusual enzymes involved in five pathways of glutamate fermentation. Applied Microbiology and Biotechnology, 57(3), 263-273. Link

• Kronen, M., & Berg, I. A. (2015). Mesaconase Activity of Class I Fumarase Contributes to Mesaconate Utilization by Burkholderia xenovorans. Applied and Environmental Microbiology, 81(16). Link

• Howell, D. M., & White, R. H. (1997). Pathway for the biosynthesis of isoleucine in the archaeon Methanococcus jannaschii. Journal of Bacteriology, 179(20), 6197-6200. (Reference for D-Citramalate distinction). Link

• Blair, A. H., & Barker, H. A. (1966).[1] Assay and purification of (+)-citramalate hydro-lyase components from Clostridium tetanomorphum. Journal of Biological Chemistry, 241(2), 400-408.[1] Link

Sources

• 1. Two Pathways of Glutamate Fermentation by Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Unusual enzymes involved in five pathways of glutamate fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mesaconase Activity of Class I Fumarase Contributes to Mesaconate Utilization by Burkholderia xenovorans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. grokipedia.com [grokipedia.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Mesaconase/Fumarase FumD in Escherichia coli O157:H7 and Promiscuity of Escherichia coli Class I Fumarases FumA and FumB | PLOS One [journals.plos.org]
• 8. 603uisingleaafer - Nilesh [microbiochem.weebly.com]

Technical Guide: Biosynthesis of D-Citramalic Acid from Pyruvate and Acetyl-CoA

The following technical guide details the biosynthetic production of D-citramalic acid (2-methylmalic acid), a critical precursor for the sustainable synthesis of methyl methacrylate (MMA). This guide is structured for researchers and process engineers, focusing on the kinetic, genetic, and operational parameters required to establish a high-yield Escherichia coli platform.

[1][2][3]

Executive Summary

D-Citramalic acid is a C5 dicarboxylic acid with significant industrial potential as a bio-based precursor for methyl methacrylate (MMA), the monomer of PMMA (Plexiglas).[1][2] While traditional petrochemical routes to MMA are energy-intensive and toxic, the biological route offers a direct, atom-efficient pathway from glucose.

This guide delineates the Pyruvate-Acetyl-CoA condensation pathway , mediated by the enzyme Citramalate Synthase (CimA) .[1][3] Unlike the TCA cycle entry point (Citrate Synthase), CimA is highly specific for pyruvate as the electrophile, allowing for the direct synthesis of the D-(R)-enantiomer. The core challenge lies in balancing the intracellular acetyl-CoA pool against the native TCA cycle flux and overcoming feedback inhibition by isoleucine.

Mechanistic Foundation

The Enzymatic Core: Citramalate Synthase (CimA)

The biosynthesis relies on the Class IV aldolase CimA (EC 2.3.1.182), typically sourced from the hyperthermophilic archaeon Methanocaldococcus jannaschii.[4]

• Reaction: Acetyl-CoA + Pyruvate + H₂O

  (R)-Citramalate + CoA + H⁺[5]

• Thermodynamics: The hydrolysis of the thioester bond in Acetyl-CoA (

  ) provides the thermodynamic drive, making the condensation effectively irreversible under physiological conditions.

• Stereochemistry: CimA is stereoselective, producing exclusively (R)-citramalate (equivalent to D-citramalate). This optical purity is advantageous for downstream polymerization applications where material properties may depend on stereoregularity.

Pathway Logic & Feedback Control

In its native host, CimA initiates the "pyruvate pathway" for isoleucine biosynthesis. Consequently, the wild-type enzyme is subject to feedback inhibition by L-isoleucine .

• Problem: Accumulation of isoleucine (from proteolysis or background synthesis) shuts down CimA activity.

• Solution: Use of directed evolution variants. The variant CimA3.7 is the industry standard for metabolic engineering. It possesses:

  • Mesophilic Adaptation: High activity at 37°C (WT optimum is >80°C).

  • Feedback Resistance: Desensitized to L-isoleucine inhibition.

Metabolic Engineering Strategy

To maximize flux toward D-citramalate, the host strain (E. coli BW25113 or similar) must be engineered to function as an "Acetyl-CoA funnel."

Pathway Visualization

The following diagram illustrates the engineered pathway and the critical diversion of carbon flux away from acetate and the TCA cycle.

Figure 1: Metabolic flux redistribution for D-citramalate production. Red dashed lines indicate pathways targeted for deletion or downregulation. Green lines indicate the engineered synthetic pathway.

The "Citrate Synthase Valve"

A critical design choice is how to handle Citrate Synthase (GltA) , the primary competitor for Acetyl-CoA.

• Option A: Complete Deletion (

  gltA).

  • Pros: Zero flux to TCA cycle; theoretical maximum yield.

  • Cons: Strain becomes a glutamate auxotroph; severe growth defects; requires expensive media supplementation.

• Option B: The F383M Mutation (Recommended).

  • Mechanism: A point mutation (Phenylalanine 383 to Methionine) in E. coli GltA reduces its affinity for Acetyl-CoA without abolishing activity.

  • Outcome: Under glucose-rich conditions, flux preferentially goes to CimA (high affinity), while GltA functions just enough to support cell growth (TCA cycle maintenance) without glutamate supplementation.

Experimental Protocols

Strain Construction (The Chassis)

Base Strain: E. coli BW25113 or BL21(DE3). Key Modifications:

• Deletions:

  (prevents lactate formation), (prevents acetate overflow), (prevents wasteful pyruvate oxidation).

• Expression Vector: pZE12-luc or pET-based plasmid carrying cimA3.7 under an IPTG-inducible promoter (

  or T7).

• Genomic Editing: Introduction of gltA(F383M) allele via CRISPR/Cas9 or recombineering.

Enzyme Activity Assay (Validation)

Before fermentation, validate CimA expression using the DTNB (Ellman’s Reagent) assay.

• Lysis: Resuspend cell pellet in 100 mM TES buffer (pH 7.5). Lyse via sonication.

• Reaction Mix:

  • 100 mM TES buffer (pH 7.5)

  • 5 mM MgCl₂[6][7]

  • 1 mM Acetyl-CoA[6]

  • 1 mM Sodium Pyruvate

  • 0.5 mM DTNB

• Procedure: Add cell lysate (approx 10-50 µg protein). Monitor absorbance at 412 nm at 37°C.

• Calculation: Use the extinction coefficient of TNB (

  ) to calculate .

Fed-Batch Fermentation Protocol

High titers (>80 g/L) require a fed-batch approach to prevent glucose repression and manage oxygen demand.

Parameter	Setpoint / Condition	Rationale
Medium	Modified M9 Mineral Medium	Minimal salts reduce purification costs. Supplement with 5 g/L yeast extract for initial biomass if not using auxotrophs.
Temperature	37°C	Optimal for E. coli growth and CimA3.7 activity.
pH Control	7.0 (via 5M NH₄OH)	Ammonium hydroxide provides nitrogen source while neutralizing the acid product.
Aeration	DO > 30% saturation	High oxygen transfer is required for ATP generation via ETC (since substrate-level phosphorylation is limited by Pta-AckA deletion).
Feeding Strategy	Exponential Glucose Feed	Initiate feed when initial glucose (20 g/L) is depleted (indicated by DO spike). Maintain glucose < 1 g/L to prevent overflow metabolism.
Induction	IPTG (0.1 - 0.5 mM)	Induce at OD₆₀₀ 10-15.

Analytical Quantification (HPLC)

System: Agilent 1200 or equivalent with Refractive Index (RI) and UV detectors. Column: Rezex ROA-Organic Acid H+ (Phenomenex) or Aminex HPX-87H (Bio-Rad).

• Mobile Phase: 5 mM H₂SO₄.[8]

• Flow Rate: 0.5 - 0.6 mL/min.

• Temperature: 55°C.

• Detection:

  • D-Citramalate: Elutes approx. 10-11 min (column dependent). Detect via UV (210 nm) or RI.[6][8]

  • Glucose: RI detector.

  • Organic Acids: Acetate, Lactate, Pyruvate (monitor for pathway leakage).

Data Analysis & Troubleshooting

Expected Performance Metrics

Based on optimized protocols (e.g., E. coli MEC626 expressing CimA3.7):

Metric	Target Value	Notes
Titer	60 - 85 g/L	Achievable in 60-70h fed-batch fermentation.
Yield (Yp/s)	0.50 - 0.65 g/g	Theoretical max is ~0.82 g/g (pyruvate + acetyl-CoA).
Productivity	> 1.5 g/L/h	Critical for industrial viability.

Troubleshooting Guide

• Low Yield / High Acetate: Indicates failure of pta-ackA deletion or overflow metabolism. Reduce glucose feed rate.

• Growth Arrest after Induction: Metabolic burden or "CoA drain." If cells stop growing immediately upon induction, lower IPTG concentration to balance pathway flux with biomass formation.

• Phage Contamination: If OD drops suddenly, check for phage. Use phage-resistant strains (e.g., BW25113 derivatives) or strict sterility.

Future Perspectives: Scale-Up

To move from bench to pilot scale, the following factors must be addressed:

• Product Inhibition: Citramalate is an acid; accumulation increases osmotic pressure and requires significant base addition.

• Downstream Processing (DSP): Separation of D-citramalate from fermentation broth typically involves calcium precipitation (forming Calcium Citramalate) or reactive extraction. The high solubility of citramalate compared to other dicarboxylic acids can be leveraged.

References

• Biosynthesis of citramalate in Escherichia coli expressing the cimA gene coding citramalate synthase. Source: ResearchGate

• Directed Evolution of Methanococcus jannaschii Citramalate Synthase for Biosynthesis of 1-Propanol and 1-Butanol by Escherichia coli. Source: NCBI / PMC

• Engineered citrate synthase improves citramalic acid generation in Escherichia coli. Source: PubMed

• Efficient bio-production of citramalate using an engineered Escherichia coli strain. Source: Microbiology Society

• (R)-Citramalate Synthase in Methanogenic Archaea. Source: NCBI / PMC

Sources

• 1. researchgate.net [researchgate.net]
• 2. Engineered citrate synthase improves citramalic acid generation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (R)-Citramalate Synthase in Methanogenic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Directed Evolution of Methanococcus jannaschii Citramalate Synthase for Biosynthesis of 1-Propanol and 1-Butanol by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. microbiologyresearch.org [microbiologyresearch.org]
• 7. researchgate.net [researchgate.net]
• 8. Efficient bio-production of citramalate using an engineered Escherichia coli strain - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enantioselective Analysis of D/L-Citramalic Acid by LC-MS/MS

Abstract

This application note details a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the separation and quantification of Citramalic acid enantiomers. While Citramalic acid (2-hydroxy-2-methylbutanedioic acid) is a known metabolite in yeast and bacteria, its enantiomeric composition serves as a critical biomarker for distinguishing between dietary intake (fruit origin, predominantly R-form) and gut microbial dysbiosis (bacterial/yeast origin, often S-form). We present a Direct Chiral Anion-Exchange Method using the Chiralpak QN-AX column, which offers superior resolution for acidic enantiomers without the need for labor-intensive derivatization.

Introduction & Biological Significance[1][2][3]

The Chirality of Citramalic Acid

Citramalic acid is a structural analogue of malic acid with a methyl group at the C2 position. This chiral center creates two enantiomers with distinct biological origins:

• (R)-(-)-Citramalic Acid (D-form): Naturally occurring in fruits such as apples and citrus peels. It is produced via the pyruvate pathway in plants.

• (S)-(+)-Citramalic Acid (L-form): A key metabolite in the anaerobic fermentation pathways of specific bacteria (e.g., Clostridium spp.) and yeasts.

Clinical and Industrial Relevance

• Gut Health Biomarker: Elevated levels of Citramalic acid in urine are clinically associated with yeast overgrowth (Saccharomyces spp.) and bacterial dysbiosis. Distinguishing the S-enantiomer from dietary R-enantiomer is crucial for accurate diagnosis.

• Food Authentication: The R/S ratio can verify the authenticity of fruit juices, detecting adulteration with synthetic (racemic) acid.

Method Development Strategy

Column Selection: The Anion Exchange Advantage

Traditional C18 columns cannot separate enantiomers. While macrocyclic glycopeptide columns (e.g., Chirobiotic T) are common for hydroxy acids, we recommend the Chiralpak QN-AX (Quinine-derivative) for this application.

• Mechanism: The QN-AX phase acts as a weak anion exchanger. The chiral selector (quinine tert-butylcarbamate) interacts with the carboxylic acid groups of Citramalic acid via ionic bonding, while the chiral pocket provides steric discrimination.

• Benefit: This mode allows for the use of polar organic mobile phases (methanol/acetonitrile) which significantly enhances desolvation efficiency in ESI-MS compared to high-water reversed-phase methods.

Mass Spectrometry Detection

Citramalic acid (MW 148.11) ionizes strongly in Negative Electrospray Ionization (ESI-) mode. The fragmentation pattern follows the classic alpha-hydroxy acid pathway:

• Precursor: m/z 147.0 [M-H]⁻

• Primary Product: m/z 129.0 [M-H - H₂O]⁻ (Dehydration)

• Secondary Product: m/z 103.0 [M-H - CO₂]⁻ (Decarboxylation)

Experimental Protocol

Materials and Reagents

• Standards: (R)-(-)-Citramalic acid and (S)-(+)-Citramalic acid (Sigma-Aldrich/Merck).

• Internal Standard (IS): D3-Malic Acid or 13C-Lactate (structurally similar hydroxy acids).

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water.

• Additives: Ammonium Acetate (volatile buffer), Formic Acid.

Sample Preparation

A. Urine/Plasma (Clinical)

• Aliquot 50 µL of sample.[1]

• Add 150 µL of cold MeOH containing Internal Standard (1 µg/mL).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer supernatant to an autosampler vial. Note: No derivatization required.

B. Fruit Juice (Food Safety)

• Dilute juice 1:50 with water.

• Filter through a 0.22 µm PTFE syringe filter.

• Inject directly.

LC-MS/MS Conditions

Chromatography (LC)

• System: UHPLC (Agilent 1290 / Shimadzu Nexera / Waters Acquity)

• Column: Chiralpak QN-AX (150 x 2.1 mm, 5 µm)

• Column Temp: 25°C (Lower temperature often improves chiral resolution)

• Flow Rate: 0.3 mL/min[1]

• Injection Vol: 5 µL

Mobile Phase Gradient

• Solvent A: 20 mM Ammonium Acetate in Methanol (pH adjusted to 6.0 with Acetic Acid)

• Solvent B: Acetonitrile

• Note: This is a Polar Organic Mode (POM) separation.

Time (min)	% A (Buffer/MeOH)	% B (ACN)	Phase
0.00	20	80	Isocratic Hold
10.00	20	80	Elution
10.10	50	50	Wash
12.00	50	50	Wash
12.10	20	80	Re-equilibration
15.00	20	80	End

Mass Spectrometry (MS)

• Source: ESI Negative Mode

• Capillary Voltage: -3500 V

• Desolvation Temp: 400°C

• Gas Flow: 10 L/min

MRM Transitions

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	Collision Energy (eV)	Role
Citramalic Acid	147.0	129.0	50	15	Quantifier
Citramalic Acid	147.0	103.0	50	25	Qualifier
Citramalic Acid	147.0	85.0	50	30	Qualifier
IS (D3-Malic)	136.0	118.0	50	15	Internal Std

Workflow & Mechanism Visualization

Figure 1: Analytical workflow for Citramalic acid analysis, including sample prep, chiral separation, and MS/MS fragmentation logic.

Validation Parameters (Expected Performance)

Parameter	Specification	Notes
Linearity	0.1 – 100 µM	R² > 0.995
LOD (Limit of Detection)	~ 20 nM	Signal-to-Noise > 3:1
Enantiomeric Resolution (Rs)	> 2.0	Baseline separation of R and S
Precision (CV%)	< 5%	Intra-day and Inter-day
Recovery	90-110%	Spiked matrix samples

Expert Troubleshooting & Insights

• Issue: Peak Tailing.

  • Cause: Interaction between the free carboxylic acid and silanols on the column hardware.

  • Fix: Ensure the mobile phase pH is controlled. The QN-AX column requires the acid to be anionic (ionized) to interact with the cationic quinine selector. A pH of 6.0 (Ammonium Acetate) is ideal. Do not go below pH 4.0 or the analyte will protonate and lose retention.

• Issue: Loss of Sensitivity.

  • Cause: Ion suppression from matrix salts.

  • Fix: The divert valve should be set to waste for the first 1-2 minutes if the void volume contains salts. However, since this is an anion exchange mechanism, salts may elute after the analyte. Check the elution window carefully.

• Alternative Method (Derivatization):

  • If direct separation fails due to extreme matrix interference, consider pre-column derivatization with (R)-CIM-C2-NH2 (benzyl 5-(2-aminoethyl)-3-methyl-4-oxoimidazolidine-1-carboxylate). This adds a hydrophobic tag, allowing separation on a standard C18 column, but increases prep time significantly [1].

References

• Umino, M., et al. (2023). "Analyzing Citramalic Acid Enantiomers in Apples and Commercial Fruit Juice by Liquid Chromatography–Tandem Mass Spectrometry with Pre-Column Derivatization." Molecules, 28(4), 1556. Link

• Zhang, T., et al. (2014). "Enantiomer separation of acidic compounds using Daicel CHIRALPAK QN-AX and QD-AX columns." Chiral Technologies Application Note. Link

• Stribny, J., et al. (2018). "Enantiomeric ratios of 2-methylbutanoic acid and its methyl ester: Elucidation of novel biogenetic pathways." Journal of Agricultural and Food Chemistry. Link

• Han, J., et al. (2018). "Metabolic engineering of Escherichia coli for efficient production of (R)-citramalic acid." Biotechnology and Bioengineering. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Quantitative Analysis of D-Citramalic Acid in Microbial Fermentation Broth via GC-MS

Abstract & Industrial Significance

D-Citramalic acid (2-methylmalic acid) has emerged as a high-value precursor in the bioplastics industry. It serves as the direct metabolic intermediate for the synthesis of Methyl Methacrylate (MMA) , the monomer used to produce poly(methyl methacrylate) (PMMA/Plexiglas). Unlike petrochemical routes, the microbial production of D-citramalic acid via metabolically engineered Escherichia coli (expressing cimA) offers a sustainable "green chemistry" alternative.

Accurate quantification of D-citramalic acid in complex fermentation matrices is critical for strain optimization. While HPLC is often used for bulk analysis, Gas Chromatography-Mass Spectrometry (GC-MS) provides superior resolution and structural confirmation, particularly when distinguishing citramalate from structurally similar TCA cycle intermediates (e.g., malic acid, citric acid, isocitric acid).

This guide details a robust, self-validating protocol for the extraction, derivatization, and quantification of D-citramalic acid using silylation chemistry.

Biological & Chemical Context

The Metabolic Pathway

The production of D-citramalic acid relies on the condensation of pyruvate and acetyl-CoA, catalyzed by Citramalate Synthase (CimA), typically sourced from Methanococcus jannaschii.[1]

Figure 1: Metabolic pathway for D-citramalic acid production from glucose.[1][2][3][4] The target analyte is the direct precursor to methacrylic acid.

Analytical Chemistry Principles

Citramalic acid (MW 148.11) is a polar, non-volatile dicarboxylic acid containing a tertiary hydroxyl group. It cannot be analyzed directly by GC.

• Derivatization Strategy: Silylation using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS.

• Mechanism: Replaces active protic hydrogens (on -COOH and -OH groups) with trimethylsilyl (TMS) groups.

• Resultant Derivative: D-Citramalic acid-tri-TMS (MW 364.66).[5] This derivative is volatile, thermally stable, and yields a characteristic mass spectrum.

Experimental Protocol

Reagents & Equipment

• Derivatization Reagent: BSTFA + 1% TMCS (Sigma-Aldrich or equivalent). Note: Highly moisture sensitive.

• Solvent: Anhydrous Pyridine (99.8%).

• Internal Standard (IS): Adipic Acid or Undecanoic Acid (prepare 10 mM stock in pyridine). Adipic acid is preferred due to structural similarity (dicarboxylic) without endogenous interference.

• Equipment: GC-MS (Single Quadrupole), SpeedVac or Lyophilizer, Centrifuge.

Sample Preparation Workflow

Critical Control Point: Water is the enemy of silylation. Incomplete drying will result in low derivatization efficiency and "ghost peaks" from hydrolysis.

Figure 2: Step-by-step sample preparation workflow ensuring moisture removal and complete derivatization.

Detailed Procedure

• Harvest: Collect 1 mL of microbial culture.

• Quench/Spin: Centrifuge at 13,000 x g for 5 minutes to pellet cells. Transfer supernatant to a fresh tube.

• Standard Addition: Transfer 50 µL of supernatant to a GC glass vial insert. Add 10 µL of Internal Standard solution (Adipic Acid, 10 mM).

• Drying: Evaporate to complete dryness using a centrifugal vacuum concentrator (SpeedVac) at ambient temperature (approx. 1-2 hours). A white crystalline residue should remain.

• Derivatization:

  • Add 50 µL anhydrous Pyridine (resuspends the residue).

  • Add 50 µL BSTFA + 1% TMCS.

  • Cap immediately and vortex for 30 seconds.

• Reaction: Incubate at 60°C for 60 minutes in a heating block.

• Equilibration: Allow to cool to room temperature for 15 minutes before injection.

Instrumental Parameters (GC-MS)[5][6]

Parameter	Setting	Rationale
Column	DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm)	Standard non-polar phase separates organic acids based on boiling point/polarity.
Inlet Temp	250°C	Ensures rapid volatilization of high-MW TMS derivatives.
Injection Mode	Split (10:1 to 50:1)	Prevent column overload; fermentation titers are often high (>10 g/L).
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard optimal linear velocity.
Oven Program	80°C (hold 2 min) → 10°C/min → 280°C (hold 5 min)	Slow ramp separates Citramalic from Malic and Citric acid derivatives.
Transfer Line	280°C	Prevents condensation of heavy derivatives.
Ion Source	EI (70 eV), 230°C	Standard electron ionization.
Scan Mode	Full Scan (m/z 50-600) or SIM	Use Full Scan for profiling; SIM for high-sensitivity quantification.

Data Analysis & Validation

Identification (Mass Spectrum)

The Tri-TMS derivative of Citramalic Acid (MW 364) exhibits a specific fragmentation pattern. Unlike Malic acid (MW 134), Citramalic acid has a methyl group on the alpha-carbon, altering the fragmentation.

Target Ions for SIM (Selected Ion Monitoring):

Analyte	Derivative	Molecular Ion (M+)	Quant Ion (m/z)	Qualifier Ions (m/z)
D-Citramalic Acid	Tri-TMS	364	247	147, 73, 349 (M-15)
Adipic Acid (IS)	Di-TMS	290	111	129, 55

• m/z 247: Represents the loss of the COOTMS group (M - 117), a dominant fragment for alpha-methylated acids.

• m/z 147: The characteristic rearrangement ion for polysilylated compounds containing two TMS groups.

Quantification Calculation

Use the Response Factor (RF) method to account for derivatization efficiency differences between the analyte and internal standard.

Calculate the concentration of unknowns:

Quality Control

• Linearity: 0.1 g/L to 20 g/L (R² > 0.99).

• Carryover: Inject a pyridine blank after high-concentration samples.

• Isomer Resolution: Ensure baseline separation between Citramalic acid (RT ~10.5 min) and Malic acid (RT ~10.2 min). Note: Retention times vary by column length/flow.

References

• Atsumi, S., Hanai, T., & Liao, J. C. (2008). Non-fermentative pathways for synthesis of branched-chain higher alcohols as biofuels. Nature, 451(7174), 86–89. [Link]

  • Foundational paper describing the citramalate p

• Parikh, M. R., et al. (2006). Citramalate synthase yields a biosynthetic pathway for isoleucine and straight- and branched-chain ester formation in ripening apple fruit. PNAS. [Link]

  • Provides context on natural occurrence and enzym

• NIST Mass Spectrometry Data Center. Citramalic acid, TMS derivative Mass Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

  • Authoritative source for mass spectral ions (m/z 247, 147).

• Fiehn, O. (2016). Metabolomics by Gas Chromatography-Mass Spectrometry: Combined Targeted and Untargeted Profiling. Current Protocols in Molecular Biology. [Link]

  • Standard reference for the silyl

Sources

• 1. Directed Evolution of Methanococcus jannaschii Citramalate Synthase for Biosynthesis of 1-Propanol and 1-Butanol by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Engineering a non-oxidative glycolysis pathway in escherichia coli for high-level citramalate production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Citramalic acid, TMS | C14H32O5Si3 | CID 526005 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Yield Citramalate Production via Fed-Batch Fermentation

Executive Summary

Citramalate (2-methylmalate) is a high-value C5 dicarboxylic acid and a direct bio-based precursor to Methyl Methacrylate (MMA) , the monomer for poly(methyl methacrylate) (PMMA/Plexiglass). Traditional petrochemical routes to MMA are toxic and energy-intensive. Microbial production offers a sustainable alternative but has historically struggled with low titers and yields.

This guide details a high-density fed-batch fermentation protocol capable of achieving citramalate titers exceeding 100 g/L . The process relies on a metabolically engineered Escherichia coli host expressing an evolved Citramalate Synthase (CimA3.7 ) variant.[1][2] Critical to success is a strict glucose-limiting feeding strategy that mitigates acetate overflow metabolism while balancing the precursor flux between pyruvate and acetyl-CoA.

Metabolic Architecture & Strain Design

The Biological Bottleneck

The biosynthesis of citramalate requires the condensation of one molecule of Pyruvate and one molecule of Acetyl-CoA .

• Enzyme: Citramalate Synthase (CimA).[1][2][3][4][5][6][7] The wild-type enzyme from Methanocaldococcus jannaschii is thermophilic. For E. coli production, the evolved mesophilic variant CimA3.7 (or similar) is required for optimal activity at 30–37°C [1].

• Competing Pathways: The primary loss of carbon occurs via:

  • Acetate Overflow: Excess glucose flux leads to acetate accumulation via pta-ackA or poxB, which inhibits growth and product formation.

  • TCA Cycle: Citrate synthase (gltA) competes with CimA for Acetyl-CoA.

  • Lactate/Ethanol: Anaerobic byproducts if oxygen transfer is insufficient.

Pathway Visualization

The following diagram illustrates the engineered pathway, highlighting the critical node at Acetyl-CoA and the diversion of flux toward citramalate.

Figure 1: Metabolic pathway for citramalate production.[4][5][6] Green arrows indicate the target flux; red dashed arrows indicate the overflow pathway minimized by fed-batch control.

Bioprocess Strategy: Fed-Batch Logic

To achieve titers >100 g/L, a simple batch culture is insufficient due to substrate inhibition and acetate toxicity. A Fed-Batch approach is mandatory.

The Feeding Strategy

The core objective is to maintain the residual glucose concentration below 0.5 g/L (glucose-limited state) throughout the production phase.

• Batch Phase: Rapid biomass accumulation using initial glucose.

• Exponential Feed Phase: Controlled feeding to support a specific growth rate (

  ) of ~0.1–0.15 without triggering overflow metabolism.

• Production Phase (DO-Stat): As cell density peaks, oxygen demand becomes the limiting factor. Feeding is coupled to Dissolved Oxygen (DO) spikes. When glucose is depleted, DO rises (metabolic crash); the controller triggers a feed pulse.

Process Control Loop

Figure 2: DO-Stat control loop. A rise in Dissolved Oxygen indicates glucose depletion, triggering the feed pump to maintain substrate limitation.

Detailed Experimental Protocol

Media Preparation

Base Medium (Modified M9 or R-Medium): High-density fermentations require robust buffering and trace metals.

• KH₂PO₄: 13.3 g/L

• Mg₂HPO₄: 4.0 g/L

• Citric Acid: 1.7 g/L

• Trace Metal Solution: 10 mL/L (containing Fe, Zn, Mn, Cu, Co, B, Mo).

• Nitrogen Source: (NH₄)₂HPO₄ (4.0 g/L) – Note: Ammonia water will also be used for pH control, supplying additional nitrogen.

• Initial Glucose: 20 g/L (Sterilized separately).

• Antibiotic: As required by the plasmid (e.g., Ampicillin 100 µg/mL).

Feed Solution (High Concentration):

• Glucose: 700–800 g/L (Very thick syrup; heat to dissolve).

• MgSO₄·7H₂O: 20 g/L (Add after autoclaving glucose to prevent precipitation).

Seed Train

• Inoculation: Pick a single colony of E. coli BW25113 (harboring pCimA3.7) into 5 mL LB medium. Incubate at 37°C, 250 RPM, overnight.

• Scale-up: Transfer 1% (v/v) into 100 mL defined medium in a shake flask. Grow to OD₆₀₀ ~2–3.

• Bioreactor Inoculation: Inoculate the bioreactor to a starting OD₆₀₀ of 0.1–0.2.

Fermentation Stages

Parameter	Batch Phase (0–12 h)	Fed-Batch Growth (12–24 h)	Production Phase (24–80 h)
Temperature	37°C	30°C (Lower to stabilize protein)	30°C
pH	7.0 (Control w/ 5M NH₄OH)	7.0	7.0
DO (Dissolved Oxygen)	> 30% (Cascade RPM/Air)	> 20% (Enrich w/ Pure O₂ if needed)	> 20% (Trigger for feeding)
Agitation	400–800 RPM	800–1200 RPM (Max)	Max RPM
Feeding	None	Exponential Feed ( )	DO-Stat or Constant Feed
Induction	None	Add Inducer (e.g., IPTG/Arabinose) at OD ~20	None

Step-by-Step Workflow:

• Batch Growth: Run until initial glucose (20 g/L) is exhausted. Indicated by a sharp rise in DO (from ~30% to >80%) and a pH spike.

• Induction: Once glucose is depleted and OD₆₀₀ reaches ~20–30, lower temperature to 30°C and add inducer (unless using constitutive promoters like J23100 [2]).

• Initiate Feed: Start the glucose feed.

  • Option A (Advanced): Use an exponential feeding algorithm:

    .

  • Option B (Robust): Use DO-Stat. Set the controller to feed when DO rises above 40%. This ensures cells are always "hungry," preventing acetate formation.

• Production: Continue feeding for 60–80 hours. Monitor base consumption (NH₄OH); high consumption correlates with high citramalate (acid) production.

Data Analysis & Expected Results

Quantitative Benchmarks

A successful run should meet the following metrics based on recent literature [2, 3]:

Metric	Target Value	Notes
Final Titer	> 80–100 g/L	World record is ~110 g/L [2].[8]
Yield (Y p/s)	> 0.4 g/g	Theoretical max is ~0.5–0.6 g/g.[9]
Productivity	> 1.4 g/L/h	High productivity reduces facility time.
Acetate	< 2.0 g/L	High acetate indicates feed rate is too high.

Troubleshooting Guide

• Problem: High Acetate (>5 g/L).

  • Cause: "Crabtree effect" / Overflow metabolism. The glucose feed rate exceeds the cell's respiratory capacity.

  • Fix: Reduce feed rate immediately. Switch to DO-stat control. Ensure oxygen transfer (

    ) is maximized (increase RPM or pure oxygen flow).

• Problem: Low Titer, High Biomass.

  • Cause: Carbon flux is going to the TCA cycle instead of Citramalate.

  • Fix: The CimA enzyme might be inactive or weak. Verify induction.[4][10] Consider knocking out ldhA (lactate) or attenuating gltA (citrate synthase) to redirect Acetyl-CoA [3].

• Problem: Plasmid Instability.

  • Cause: Metabolic burden.

  • Fix: Add antibiotic to the feed solution. Alternatively, integrate the cimA gene into the chromosome.

Expert Insights: Advanced Optimization

To push beyond 100 g/L, recent advancements utilize Non-Oxidative Glycolysis (NOG) [2].

• Mechanism: Standard glycolysis decarboxylates pyruvate to Acetyl-CoA, losing carbon as CO₂.[4] The NOG pathway (using phosphoketolase) converts Fructose-6P directly to Acetyl-Phosphate

  Acetyl-CoA, conserving carbon.[4]

• Impact: This increases the theoretical yield and reduces carbon loss, crucial for industrial viability.

• Phage Resistance: For industrial robustness, engineering the host with the Ssp defense system prevents phage contamination during long fed-batch runs [2].

References

• Atsumi, S., et al. (2008). Directed evolution of Methanocaldococcus jannaschii citramalate synthase for biosynthesis of 1-propanol and 1-butanol by Escherichia coli. Applied and Environmental Microbiology.

• Liu, Y., et al. (2024).[4][6] Engineering a non-oxidative glycolysis pathway in Escherichia coli for high-level citramalate production. Microbial Cell Factories. (Reports the 110.2 g/L benchmark).

• Webb, J. P., et al. (2017).[8] Efficient bio-production of citramalate using an engineered Escherichia coli strain. Microbiology.

• Parimi, N. S., et al. (2017).[2][11][12] Eliminating acetate formation improves citramalate production by metabolically engineered Escherichia coli.[4][9][11] Microbial Cell Factories.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Engineering a non-oxidative glycolysis pathway in escherichia coli for high-level citramalate production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (R)-Citramalate Synthase in Methanogenic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient bio-production of citramalate using an engineered Escherichia coli strain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Directed Evolution of Methanococcus jannaschii Citramalate Synthase for Biosynthesis of 1-Propanol and 1-Butanol by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Minimizing acetate formation from overflow metabolism in Escherichia coli: comparison of genetic engineering strategies to improve robustness toward sugar gradients in large-scale fermentation processes [frontiersin.org]
• 12. Eliminating acetate formation improves citramalate production by metabolically engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Derivatization techniques for chiral analysis of D-Citramalic acid

Application Note: Advanced Derivatization & Chiral Analysis of D-Citramalic Acid

Executive Summary

D-Citramalic acid ((R)-2-methylmalic acid) is a critical chiral metabolite in the C5-branched dibasic acid pathway, serving as a biomarker in fermentation processes, fruit metabolomics (specifically Malus species), and a chiral building block in pharmaceutical synthesis.

Its analysis presents a "perfect storm" of chromatographic challenges:

• High Polarity: Two carboxylic acid groups and a tertiary hydroxyl group make it non-volatile and unretained on standard C18 phases.

• Lack of Chromophore: Absence of conjugated systems renders standard UV detection (254 nm) useless.

• Tertiary Chirality: The chiral center is quaternary (tetrasubstituted), creating steric hindrance that complicates standard derivatization at the hydroxyl site.

This guide details three distinct, field-proven workflows to overcome these hurdles, ranging from high-sensitivity LC-MS/MS to robust GC-MS methodologies.

Strategic Method Selection (Decision Matrix)

Before selecting a protocol, use this logic flow to determine the optimal approach for your sample matrix.

Figure 1: Decision Matrix for selecting the appropriate derivatization strategy based on sample complexity and analytical goals.

Method A: High-Sensitivity LC-MS/MS (The "CIM" Protocol)

Best for: Trace analysis in biological matrices (e.g., apple peel extracts, fermentation broth). Mechanism: Pre-column derivatization of carboxylic acids with a chiral amine carrying a permanent charge or ionizable group.

The Reagent: CIM-C2-NH2

We utilize Benzyl 5-(2-aminoethyl)-3-methyl-4-oxoimidazolidine-1-carboxylate (CIM-C2-NH2) .[1][2][3] This reagent reacts with the carboxyl groups of citramalic acid to form diastereomeric amides.

• Why it works: The reagent introduces a strong chromophore/fluorophore and hydrophobic bulk, allowing retention on standard C18 columns while creating diastereomers separable by achiral chromatography.

Protocol Steps

• Preparation: Dissolve sample (containing ~10 µg Citramalic acid) in 100 µL water.

• Activation: Add 50 µL of EDC·HCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide, 0.5 M) and 50 µL of HOBt (1-hydroxybenzotriazole, 0.1 M) in pyridine.

  • Expert Insight: Pyridine acts as both solvent and base catalyst. HOBt prevents racemization during coupling, though less critical for quaternary centers, it ensures high yield.

• Coupling: Add 100 µL of CIM-C2-NH2 solution (50 mM in acetonitrile). Vortex and incubate at 60°C for 60 minutes .

• Quenching: Stop reaction with 50 µL of 1% formic acid.

• Analysis: Inject 5 µL onto an Achiral C18 Column (e.g., Agilent ZORBAX Eclipse Plus C18).

LC-MS Parameters:

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile. Gradient 10-60% B over 20 mins.

• Detection: MRM mode (Positive ESI). The diastereomers (R,R-derivative vs S,R-derivative) will elute at different times due to different solvophobic interactions.

Method B: Direct Chiral GC-MS (The "Volatile" Standard)

Best for: Determination of Absolute Configuration and Enantiomeric Excess (ee%) in complex mixtures. Mechanism: Conversion to volatile achiral derivatives (Methyl ester + TMS ether) followed by separation on a Cyclodextrin-based Chiral Stationary Phase (CSP).

Protocol Steps

• Drying: Evaporate sample (e.g., 50 µL urine/extract) to complete dryness under Nitrogen at 40°C. Moisture is the enemy of silylation.

• Step 1: Methylation (Carboxyl Protection):

  • Add 200 µL 14% BF3 in Methanol .

  • Cap and heat at 80°C for 30 minutes .

  • Causality: This converts the two -COOH groups to methyl esters. BF3 is a Lewis acid catalyst superior to HCl for dicarboxylic acids to prevent incomplete esterification.

  • Cool and extract with Hexane (2 x 500 µL). Evaporate Hexane to dryness.

• Step 2: Silylation (Hydroxyl Protection):

  • Add 50 µL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • Heat at 70°C for 30 minutes .

  • Expert Insight: The tertiary -OH at C2 is sterically hindered. Standard silylation at room temp will fail. Heat and the TMCS catalyst are mandatory to force the silyl group onto the tertiary alcohol.

• Analysis: Inject 1 µL (Split 1:20) onto a Chiral GC Column (e.g., CycloSil-B or Rt-bDEXsm).

GC Parameters:

• Column: Rt-bDEXsm (30m x 0.25mm x 0.25µm).

• Temp Program: 60°C (1 min) -> 2°C/min -> 180°C.

• Validation: The elution order is typically (S)-Citramalic followed by (R)-Citramalic (confirm with standards).

Method C: Indirect Chiral Derivatization (The "Budget" Method)

Best for: Labs without chiral columns. Mechanism: Reacting the racemic acid with an enantiomerically pure alcohol (e.g., (S)-2-Butanol) to form diastereomeric esters.[4]

Protocol Steps

• Reagent Prep: 3M HCl in (S)-(+)-2-Butanol (Prepare fresh by bubbling dry HCl gas or adding Acetyl Chloride to the alcohol).

• Reaction: Add 200 µL reagent to dry sample. Heat at 90°C for 60 minutes .

  • Note: Higher temp required due to steric hindrance of the alpha-methyl group.

• Cleanup: Evaporate excess alcohol/HCl. Reconstitute in Ethyl Acetate.[5]

• Silylation (Optional but Recommended): Perform BSTFA silylation (as in Method B) to improve peak shape of the tertiary alcohol.

• Analysis: Inject on a standard DB-5 or HP-5 column. The diastereomers (S-acid/S-alcohol vs R-acid/S-alcohol) separate based on boiling point/polarity differences.

Comparison of Techniques

Feature	Method A: LC-MS (CIM)	Method B: Direct GC (CSP)	Method C: Indirect GC
Derivatization Type	Diastereomeric Amide	Achiral Ester/Ether	Diastereomeric Ester
Column Type	Standard C18 (Achiral)	Cyclodextrin (Chiral)	DB-5/HP-5 (Achiral)
Sensitivity	High (pg levels)	Moderate (ng levels)	Moderate (ng levels)
Resolution (Rs)	> 2.0 (Excellent)	> 1.5 (Good)	Variable (1.0 - 1.5)
Cost per Sample	High (Custom Reagent)	Low (Standard Reagents)	Low
Primary Risk	Incomplete coupling	Hydrolysis of TMS	Kinetic Resolution*

*Kinetic Resolution Risk: In Method C, one enantiomer may react faster with the chiral alcohol than the other, skewing quantitative results. Always run a racemic standard to calculate correction factors.

Self-Validating Workflow (Quality Control)

To ensure Scientific Integrity , every batch must include:

• Racemic Check: Run a 50:50 mix of D/L-Citramalic acid. If you do not see two peaks (Method A/C) or baseline separation (Method B), stop.

• Blank Reagent Run: Inject derivatizing reagents alone. Peaks from reagent degradation (e.g., hydrolyzed silanols) often mimic analyte peaks.

• Elution Order Reversal (The "Golden" Validation):

  • For Method C: Use (R)-(-)-2-Butanol instead of (S)-(+)-2-Butanol. The elution order of the analyte peaks must reverse. If it doesn't, the separation is non-chiral (artifact).

Figure 2: Validation Logic Flow to ensure data integrity.

References

• Separation of Citramalic Acid Enantiomers in Apples (LC-MS)

  • Source: Molecules (MDPI)
  • Title: Analyzing Citramalic Acid Enantiomers in Apples and Commercial Fruit Juice by Liquid Chromatography–Tandem Mass Spectrometry with Pre-Column Derivatiz

  • URL:[Link]

• Chiral GC Methodology (General Hydroxy Acids)

  • Source: Sigma-Aldrich (Merck)[3]

  • Title: Proline Derivatization and Enantioresolution by Chiral GC (Analogous mechanism for hydroxy acids).

• Chiral Deriv

  • Source: Alfa Chemistry

  • Title: Chiral Derivatization Reagents: Principles and Applications.[4][6]

• Absolute Configuration Determin

  • Source: Pure Chemistry

  • Title: Determination of Absolute Configuration: Methods and Principles.[7][8]

  • URL:[Link]

Sources

• 1. Analyzing Citramalic Acid Enantiomers in Apples and Commercial Fruit Juice by Liquid Chromatography–Tandem Mass Spectrometry with Pre-Column Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analyzing Citramalic Acid Enantiomers in Apples and Commercial Fruit Juice by Liquid Chromatography–Tandem Mass Spectrometry with Pre-Column Derivatization [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. "Screening of Organic Acidurias by Gas Chromatography-Mass Spectrometry" by David Scott, C. Clinton Frazee III et al. [scholarlyexchange.childrensmercy.org]
• 6. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 7. purechemistry.org [purechemistry.org]
• 8. researchgate.net [researchgate.net]

Advanced Solid-Phase Extraction (SPE) Protocols for Organic Acids in Microbial Fermentation Broths

Introduction: The "Dirty Matrix" Challenge

Microbial fermentation broths represent one of the most complex matrices in analytical chemistry. They contain high concentrations of salts, residual carbon sources (sugars), proteins, and cell debris, all of which cause severe ion suppression in LC-MS/MS and rapid column fouling in HPLC.

For the isolation of Organic Acids (OAs) —specifically Tricarboxylic Acid (TCA) cycle intermediates (e.g., succinic, citric, malic acid) and Short-Chain Fatty Acids (SCFAs)—traditional Liquid-Liquid Extraction (LLE) often fails due to the high water solubility of these polar analytes.

This guide details a Mixed-Mode Strong Anion Exchange (MAX) protocol. This approach is superior to standard C18 (reversed-phase) extraction because it utilizes a "Catch-and-Release" mechanism based on charge state, providing orthogonality that effectively separates anionic OAs from neutral sugars and cationic proteins.

Mechanistic Logic: The pH Switch

To successfully extract organic acids, one must master their pKa (typically 3.0 – 5.0). The protocol relies on switching the pH to toggle the ionization state of the analyte.

• Retention (High pH): At pH > 7, carboxylic acids are deprotonated (

  ). They bind electrostatically to the positively charged quaternary amine of the MAX sorbent.

• Interference Removal:

  • Aqueous Wash: Removes salts and sugars (which do not bind to the ion exchanger).

  • Organic Wash: Removes neutral hydrophobic molecules (which bind to the polymer backbone but are washed away with methanol).

• Elution (Low pH): Acidified methanol (pH < 2) protonates the analyte (

  ). The neutral acid loses affinity for the ion exchanger and elutes.

Visualization: The MAX Mechanism

Figure 1: The "Catch-and-Release" mechanism of Mixed-Mode Anion Exchange for organic acids.

Pre-Treatment Protocol[1]

Critical Step: Direct injection of broth into an SPE cartridge will clog the frit immediately.

• Centrifugation: Spin crude broth at 10,000 x g for 10 minutes at 4°C to pellet cells and large debris.

• Filtration: Pass supernatant through a 0.2 µm PES (Polyethersulfone) or Glass Fiber syringe filter. Avoid Nylon filters as they can bind proteins and some acidic moieties nonspecifically.

• pH Adjustment (The "Loading" State):

  • Dilute the filtered supernatant 1:1 with 5% Ammonium Hydroxide (NH₄OH) in water.

  • Why: This raises the pH to ~10-11, ensuring all organic acids are fully ionized (deprotonated) and ready to bind to the anion exchange sorbent.

Primary Protocol: Mixed-Mode Strong Anion Exchange (MAX)[2][3]

This protocol is optimized for TCA intermediates, SCFAs, and Phenolic Acids . It uses a polymeric sorbent with both quaternary amine (anion exchange) and hydrophobic functionality (e.g., Waters Oasis MAX, Phenomenex Strata-X-A).

Cartridge Format: 30 mg / 1 mL (for analytical scale) or 60 mg / 3 mL (for higher capacity).

Step	Solvent / Reagent	Volume	Mechanistic Purpose
1. Condition	Methanol (MeOH)	1 mL	Activates hydrophobic ligands on the polymer.
2. Equilibrate	Water	1 mL	Prepares the aqueous environment for the sample.
3. Load	Pre-treated Sample (in 5% NH₄OH)	0.5 - 1 mL	Capture: Anionic acids bind to the quaternary amine.
4. Wash 1	5% NH₄OH in Water	1 mL	Matrix Removal: Removes proteins, sugars, and salts. High pH keeps analytes bound.
5. Wash 2	Methanol (100%)	1 mL	Interference Removal: Removes hydrophobic neutrals/bases that bound to the polymer backbone.
6. Elute	2% Formic Acid in Methanol	2 x 0.5 mL	Release: Acid neutralizes the carboxyl groups; MeOH overcomes hydrophobic retention.
7. Post-Treatment	Evaporate & Reconstitute	--	Dry down under N₂; reconstitute in Mobile Phase A (Aq) to prevent peak distortion.

Experimental Workflow Diagram

Figure 2: Complete workflow from microbial broth harvesting to LC-MS analysis.[1]

Protocol Variations & Troubleshooting

Variation A: For Very Hydrophobic Acids (e.g., Long-chain fatty acids)

If the analyte is extremely hydrophobic, it may not elute with 2% Formic Acid in MeOH because the hydrophobic interaction with the polymer is too strong.

• Modification: Use 2% Formic Acid in 50:50 Acetonitrile:Methanol . Acetonitrile is a stronger elution solvent for hydrophobic species.

Variation B: For Very Polar Acids (e.g., Citric, Tartaric)

Highly polar acids may elute too quickly or show poor peak shape if injected in 100% organic solvent.

• Modification: Do not inject the eluate directly. Evaporate the methanol fraction to dryness (using a nitrogen evaporator at 40°C) and reconstitute in 100% Water or Mobile Phase A (e.g., 0.1% Formic Acid in Water). This "solvent focusing" ensures sharp peaks on the LC column.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery	Sample pH too low during loading.	Ensure sample pH is at least 2 units above the analyte pKa (pH > 8 is usually safe).
Low Recovery	Analyte precipitated.	Check solubility of the analyte in the elution solvent.[2]
Ion Suppression	Residual salts.	Increase the volume of Wash 1 (5% NH₄OH).
Peak Tailing	Injection solvent mismatch.	Evaporate eluate and reconstitute in initial mobile phase (water).

References

• Waters Corporation.Oasis MAX Cartridges and 96-Well Plates Care & Use Manual. (Detailed protocol for mixed-mode anion exchange).

• Phenomenex.Strata-X-A Strong Anion-Exchange & Reversed Phase SPE Protocol. (Guide for polymeric strong anion exchange).

• Alhammadi, L., et al. (2017). "Analysis of tricarboxylic acid cycle intermediates in dried blood spots by ultra-performance liquid chromatography-tandem mass spectrometry." Journal of Biochemical and Clinical Genetics.

• MDPI. "Development of an LC-MS Method for the Quantitative Determination of Six Organic Acids Produced by Bacterial Fermentation.

• Waters Knowledge Base. "How do I design a solid-phase extraction procedure for organic acids and inorganic anions?" (Technical Q&A on the "2x4" method).

Sources

• 1. Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]

Technical Notes & Optimization

Reducing acetate byproduct formation in citramalate fermentation

Introduction: The Carbon Partitioning Challenge

Welcome to the Technical Support Center. If you are reading this, you are likely observing a common bottleneck in bio-based methacrylic acid precursor development: Acetate Overflow .

In Escherichia coli citramalate fermentation, acetate is not just a waste product; it is a symptom of metabolic uncoupling. Citramalate synthase (CimA) requires a precise 1:1 stoichiometric ratio of Pyruvate and Acetyl-CoA . Acetate formation drains the Acetyl-CoA pool, directly starving the CimA reaction and acidifying the culture, which compromises cell viability.[1]

This guide moves beyond basic advice, offering root-cause analysis and self-validating protocols to re-route carbon flux from acetate to citramalate.

Visualizing the Metabolic Conflict

Before troubleshooting, visualize the "Critical Node" where your yield is lost. The diagram below illustrates the competition between the target pathway (CimA) and the overflow pathway (Pta-AckA/PoxB).

Figure 1: The Metabolic Node.[2][3] Green arrows represent the target flux; red dashed arrows represent the acetate drain that must be blocked.

Troubleshooting Module 1: Genetic Strain Design

User Question: "I have expressed cimA in BL21(DE3), but I am seeing >10 g/L acetate and low citramalate titers. Should I just delete pta?"

Scientist Response: Simply deleting pta is often insufficient and can lead to growth defects if not balanced correctly. You must address the three major acetate pathways and the competitive consumption of Acetyl-CoA.

Diagnostic Checklist

Gene Target	Function	Action Required	Rationale
ackA-pta	Acetate Kinase / Phosphotransacetylase	Delete ( )	Primary aerobic acetate pathway.[1][4][5] Deletion forces Acetyl-CoA availability [1, 2].
poxB	Pyruvate Oxidase	Delete ( )	Converts Pyruvate Acetate directly. Critical deletion for stationary phase production [1].
gltA	Citrate Synthase	Modulate/Delete	gltA competes with cimA for Acetyl-CoA. Deletion maximizes yield but creates Glutamate Auxotrophy [1, 3].
leuC	IPM Dehydratase	Delete ( )	Prevents Citramalate Leucine conversion. Essential for product accumulation [4].
cimA	Citramalate Synthase	Variant Selection	Use cimA from Methanocaldococcus jannaschii (e.g., variant 3.7).[6][7] It is feedback-insensitive and highly active [4].

The "Auxotrophy Trap" (Crucial Troubleshooting)

If you delete gltA to stop Acetyl-CoA entering the TCA cycle, your strain will not grow on minimal media without supplementation.

• Symptom: No growth after inoculation.

• Fix: Supplement medium with L-Glutamate (approx. 25 g/L in fed-batch) or use a strain with attenuated (weakened) gltA expression rather than a full knockout [1, 3].

Troubleshooting Module 2: Fermentation Process Control

User Question: "My engineered strain (

) still produces acetate when I induce with IPTG. Why?"

Scientist Response: This is likely Overflow Metabolism (The Crabtree Effect). Even with pathway deletions, E. coli will excrete acetate (or lactate/pyruvate) if the glucose uptake rate exceeds the capacity of the TCA cycle and the CimA pathway.

Protocol: Glucose-Limited Fed-Batch Strategy

You must switch from "batch" mode to "fed-batch" to clamp the specific growth rate (

).

Step-by-Step Implementation:

• Batch Phase: Start with 20 g/L glucose. Allow cells to consume this entirely (indicated by a sharp spike in Dissolved Oxygen (DO)).

• Feed Phase (Exponential Feed): Do not pulse glucose. Initiate a continuous feed pump.

  • Target Glucose Concentration: Maintain < 0.5 g/L in the reactor at all times.

  • Feed Formula: Use an exponential feed algorithm:

    • Set

      (Growth Rate): 0.10 – 0.15 (Low growth favors production over overflow).

• Oxygenation: Maintain DO > 30%. Acetate formation increases under micro-aerobic conditions.

Data Validation Table: Batch vs. Fed-Batch

Parameter	Batch (Uncontrolled)	Fed-Batch (Glucose Limited)
Glucose Residual	High (>10 g/L)	Low (<0.5 g/L)
Acetate Titer	10–15 g/L	< 2 g/L
Citramalate Titer	5–10 g/L	> 50 g/L

| Mechanism | Overflow Metabolism | Carbon Flux Redistribution |

Troubleshooting Module 3: Advanced Flux Balancing

User Question: "I have deleted acetate pathways and controlled glucose, but now I see high Pyruvate accumulation and stalled production."

Scientist Response: You have created a Flux Imbalance . You have plenty of Pyruvate, but you are likely Acetyl-CoA limited, or the cimA enzyme cannot keep up with the glycolytic flux.

Solution A: The "Scavenger" Strategy (ACS Overexpression)

If small amounts of acetate are still forming, they are lost carbon. Overexpress Acetyl-CoA Synthetase (acs) .

• Mechanism: acs scavenges free acetate (requires ATP) and converts it back into Acetyl-CoA.

• Benefit: This "pushes" the equilibrium back toward the CimA substrate pool [2].

Solution B: Downstream Blockade

Ensure leuC (3-isopropylmalate dehydratase) is deleted.[1][2][3]

• Reasoning: Citramalate is a precursor to Leucine.[3] If leuC is active, your product is being consumed by the cell to make amino acids.

• Symptom: Citramalate titer peaks and then drops during fermentation.

Summary: The Golden Standard Workflow

To achieve >50 g/L Citramalate with minimal acetate:

• Host: E. coli BW25113 or BL21.

• Genotype:

  , , , (requires Glutamate).[6][8]

• Plasmid: High-copy vector expressing M. jannaschii cimA (variant 3.7).

• Process: Fed-batch, glucose-limited (<0.5 g/L), high aeration.

Decision Tree for Troubleshooting

Figure 2: Troubleshooting logic flow for determining the root cause of acetate accumulation.

References

• Parimi, N. S., et al. (2017). Eliminating acetate formation improves citramalate production by metabolically engineered Escherichia coli.[1][4][5][9] Microbial Cell Factories, 16, 114.[1]

• Eiteman, M. A., & Altman, E. (2006). Overcoming acetate in Escherichia coli recombinant protein fermentations. Trends in Biotechnology, 24(11), 530-536.

• Webb, J. P., et al. (2018). Efficient bio-production of citramalate using an engineered Escherichia coli strain.[3][10] Microbiology, 164(2), 133-141.

• Atsumi, S., & Liao, J. C. (2008). Metabolic engineering for advanced biofuels production from Escherichia coli. Current Opinion in Biotechnology, 19(5), 414-419.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Eliminating acetate formation improves citramalate production by metabolically engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eliminating acetate formation improves citramalate production by metabolically engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficient bio-production of citramalate using an engineered Escherichia coli strain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Production of (R)-citramalate by engineered Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]
• 10. nusearch.nottingham.ac.uk [nusearch.nottingham.ac.uk]

Improving D-Citramalic acid production by engineering citrate synthase

Topic: Engineering Citrate Synthase & Metabolic Flux Optimization

Introduction: The Engineering Paradox

You are likely here because you are attempting to produce D-Citramalic Acid (D-CMA) , a high-value C5 chiral precursor for methacrylic acid (Lucite/Plexiglas).

The Core Challenge: The production of D-CMA relies on the condensation of Pyruvate and Acetyl-CoA .[1]

• Natural Enzyme: Citramalate Synthase (CimA ), typically from Methanocaldococcus jannaschii.[2][3]

• The Competitor: Your host's native Citrate Synthase (CS , encoded by gltA in E. coli), which condenses Oxaloacetate (OAA) and Acetyl-CoA to form Citrate (C6).[4]

Strategic Insight: "Engineering Citrate Synthase" for D-CMA production usually refers to two distinct but complementary strategies:

• Protein Engineering: Modifying the heterologous CimA (a CS homolog) to function at mesophilic temperatures and resist feedback inhibition.[2]

• Metabolic Engineering: Mutating the native CS (GltA) to reduce its activity or affinity for Acetyl-CoA, thereby redirecting flux toward D-CMA without killing the cell (which happens if you simply delete gltA).

Module 1: Enzyme Engineering (The Hardware)

Q1: My Citramalate Synthase (CimA) shows low activity at 37°C. Is the enzyme dead?

Diagnosis: Likely not "dead," but frozen . The most common source of CimA is the hyperthermophile Methanocaldococcus jannaschii (MjCimA), which has an optimum temperature

. At E. coli fermentation temperatures (30–37°C), its is negligible.

Troubleshooting Protocol: You must use a Directed Evolution variant . The industry standard is CimA3.7 .

• The Fix: Switch to the CimA3.7 variant.

  • Mechanism: This variant contains specific mutations (e.g., I46V, E88V, S203L) and a C-terminal truncation that destabilize the rigid thermophilic structure, allowing flexibility (and catalysis) at 37°C.

  • Validation: Run a comparative activity assay at 37°C vs 70°C. If your wild-type MjCimA works at 70°C but not 37°C, this confirms the thermal constraint.

Q2: I see high enzyme expression, but D-CMA production stops mid-fermentation. Why?

Diagnosis: Feedback Inhibition. D-CMA is the precursor to L-Isoleucine . As cell density increases, intracellular Isoleucine accumulates and allosterically binds to CimA, locking it in an inactive state.

The Solution: You need a Feedback-Resistant Mutant .

• Target: The C-terminal regulatory domain of CimA (or its homolog LeuA).

• Engineering Strategy: Deletion of the C-terminal regulatory domain (specifically the Leu/Ile binding pocket) or point mutations (e.g., in the Leptospira homolog, residues Tyr430/Leu451 are critical).

• Reference Standard: The CimA3.7 variant is already partially desensitized, but further truncation of the L-isoleucine binding domain is often required for high-titer processes.

Q3: Can I engineer the native Citrate Synthase (GltA) to make D-CMA?

Technical Reality Check: Converting E. coli GltA (specificity for OAA) to accept Pyruvate is extremely difficult due to the structural requirements of the binding pocket. However , you should engineer GltA to stop competing .

• The Problem: Native CS has a lower

  (higher affinity) for Acetyl-CoA than CimA. It steals the Acetyl-CoA.

• The Fix: Introduce the GltA(F383M) mutation.[1]

  • Effect: This mutation increases the

    for Acetyl-CoA, reducing CS efficiency just enough to allow CimA to compete for the substrate, without creating a glutamate auxotroph (which happens if you delete gltA entirely).

Module 2: Metabolic Flux (The System)[5]

Q4: My strain produces Acetate instead of D-CMA. How do I stop the "Overflow"?

Diagnosis: This is the "Carbon Flux Traffic Jam." When glycolytic flux exceeds the TCA cycle capacity (or when you inhibit CS), Acetyl-CoA builds up and is dumped as Acetate via the ackA-pta or poxB pathways. Acetate is toxic and inhibits protein synthesis.

Corrective Action Plan:

Gene Target	Function	Action	Rationale
ackA-pta	Acetate pathway	Delete ( )	Prevents conversion of Acetyl-CoA to Acetate.
poxB	Pyruvate oxidase	Delete ( )	Prevents direct Pyruvate Acetate leak.
leuC	IPM Isomerase	Delete ( )	CRITICAL: Prevents D-CMA from being consumed into L-Isoleucine.
ldhA	Lactate Dehydrogenase	Delete ( )	Stops Pyruvate Lactate loss.

Visual Logic: See the diagram below for the optimized flux nodes.

Figure 1: Metabolic Flux Competition.[2][3][5] Green path represents the engineered D-CMA route. Red dotted paths indicate genes to be deleted.[6] Dashed grey line indicates the native TCA cycle competition.

Module 3: Analytical Validation (The QC)

Q5: How do I screen 1,000 variants without running HPLC for every sample?

Method: DTNB (Ellman's Reagent) High-Throughput Screen Both Citrate Synthase and Citramalate Synthase release Coenzyme A (CoA-SH) as a byproduct. You can detect free thiols colorimetrically.[7]

Step-by-Step Protocol: 96-Well Plate Screen

• Culture: Grow variants in 96-deep-well plates (LB + Antibiotic) to stationary phase. Induce if necessary.

• Lysis: Pellet cells.[8] Resuspend in Lysis Buffer (50 mM Tris-HCl pH 7.5, 1 mg/mL Lysozyme). Incubate 30 min at 37°C. Freeze-thaw once.

• Reaction Mix (Prepare fresh):

  • 100 mM Tris-HCl (pH 8.0)

  • 0.2 mM Acetyl-CoA

  • 0.2 mM DTNB (5,5′-dithiobis-(2-nitrobenzoic acid))

  • Substrate: 2 mM Pyruvate (for CimA activity) OR Oxaloacetate (for CS control).

• Assay:

  • Add 180 µL Reaction Mix to 20 µL Cell Lysate.

  • Read: Absorbance at 412 nm (Kinetic mode, every 10s for 5 min).

• Calculation: Rate of TNB formation (

  ) is proportional to enzyme activity.

Critical Troubleshooting Note:

• False Positives: Free thiols in the lysate (glutathione, cysteine) cause high background. Always run a "No Substrate" control (Lysate + DTNB + Acetyl-CoA, no Pyruvate ) and subtract this slope.

References & Authority

• Wu, X., & Eiteman, M. A. (2020). Engineered citrate synthase improves citramalic acid generation in Escherichia coli.[6][9] Biotechnology and Bioengineering, 117(9), 2781-2790.[5]

  • Key Finding: Describes the GltA(F383M) mutation to reduce Acetyl-CoA affinity, balancing flux between growth and production.[1]

• Atsumi, S., & Liao, J. C. (2008). Directed evolution of Methanocaldococcus jannaschii citramalate synthase for biosynthesis of 1-propanol and 1-butanol by Escherichia coli. Applied and Environmental Microbiology, 74(24), 7802-7808.

  • Key Finding: Origin of the CimA3.7 variant (mesophilic activity + feedback resistance).

• Parimi, N. S., et al. (2017). Efficient bio-production of citramalate using an engineered Escherichia coli strain.[2][3][5] Microbiology, 163(12).

  • Key Finding: Validation of leuC deletion to prevent product loss.

• Sigma-Aldrich Technical Bulletin. Citrate Synthase Assay Kit (CS0720).

  • Key Finding: Standard protocols for DTNB-based CoA detection.[4]

Sources

• 1. Engineered citrate synthase improves citramalic acid generation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. microbiologyresearch.org [microbiologyresearch.org]
• 3. Efficient bio-production of citramalate using an engineered Escherichia coli strain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cellbiologics.com [cellbiologics.com]
• 5. Engineering a non-oxidative glycolysis pathway in escherichia coli for high-level citramalate production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 3hbiomedical.com [3hbiomedical.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]

Method development for resolving co-eluting organic acids with D-Citramalic acid

The following technical guide serves as a centralized support hub for researchers analyzing D-Citramalic acid (2-methylmalic acid). It addresses the specific challenge of resolving this analyte from structurally analogous organic acids (e.g., Citric, Malic, Itaconic) in complex matrices like fermentation broths or metabolic engineering lysates.

Status: Operational | Topic: Method Development & Troubleshooting | Tier: Advanced

Executive Summary: The Separation Challenge

D-Citramalic acid poses a unique chromatographic challenge because it is a structural hybrid of Malic acid (lacking the 2-methyl group) and Citric acid (possessing an additional carboxymethyl group).

• In Reverse Phase (RP): It is highly polar, leading to poor retention and co-elution in the void volume.

• In Ion Exclusion (ICE): Its pKa values overlap significantly with co-products like Itaconic or Succinic acid.

This guide prioritizes Ion Exclusion Chromatography (ICE) as the primary workflow, with GC-MS as the confirmatory orthogonal method.

Method Selection & Decision Matrix

Before modifying your mobile phase, confirm you are using the correct separation mode for your specific interference.

Figure 1: Decision matrix for selecting the appropriate chromatographic mode based on the specific co-elution interference.

Protocol Module A: Ion Exclusion Chromatography (ICE)

Best for: Fermentation broth, cell culture media. Mechanism: Donnan exclusion (charge repulsion) + Size exclusion + Hydrophobic adsorption.

Standard Operating Procedure

Parameter	Setting	Rationale
Column	Bio-Rad Aminex HPX-87H or Phenomenex Rezex ROA-Organic Acid	Sulfonated divinylbenzene (DVB) resins are the industry standard for separating OAs from sugars.
Mobile Phase	5 mM (0.005 N) H₂SO₄	Protonates the carboxylic groups, suppressing ionization to allow interaction with the stationary phase.
Flow Rate	0.5 – 0.6 mL/min	High flow rates compress the polymer resin, causing overpressure and voiding.
Temperature	35°C - 60°C (Optimization Variable)	Higher temp sharpens peaks but reduces retention time. Lower temp increases hydrophobic interaction.
Detection	UV 210 nm (Primary) + RI (Secondary)	UV is selective for the carbonyl/carboxyl groups; RI detects co-eluting sugars (Glucose/Xylose).

Troubleshooting: "My D-Citramalic peak merges with Citric Acid."

The Fix: Temperature Tuning. Unlike C18 columns, ICE columns are extremely sensitive to temperature.

• Decrease Column Oven Temperature to 35°C.

• Why? Citric acid is a tricarboxylic acid; Citramalic is dicarboxylic. At lower temperatures, the hydrophobic adsorption mechanism (Van der Waals forces) becomes more dominant than the exclusion mechanism. This often pulls the D-Citramalic peak away from the Citric acid peak.

Troubleshooting: "I see a 'Negative' Peak interfering."

The Fix: Adjust Mobile Phase Acidity.

• Cause: This is the "System Peak" caused by the injection of a sample with a different pH or ionic strength than the mobile phase.

• Action: Dilute your sample in the mobile phase (5 mM H₂SO₄) rather than water. This matches the matrix and eliminates the refractive index dip that often obscures early eluters like D-Citramalic.

Protocol Module B: GC-MS (The Orthogonal Confirmation)

Best for: Confirming identity, resolving isomers (e.g., Citramalic vs. 3-hydroxy-3-methylglutaric acid), and trace quantification.

Derivatization Protocol (Silylation)

Organic acids are not volatile and must be derivatized. We use BSTFA + 1% TMCS .

• Lyophilization: Dry 50 µL of sample completely. CRITICAL: Any residual water will hydrolyze the reagent and ruin the reaction.

• Reagent Addition: Add 50 µL Pyridine (solvent) + 50 µL BSTFA (with 1% TMCS).

• Incubation: Cap tightly. Heat at 60°C for 45 minutes .

• Injection: Inject 1 µL into GC-MS (Split 1:10).

Why this works: The trimethylsilyl (TMS) group replaces the active hydrogens on the hydroxyl and carboxyl groups.

• D-Citramalic Acid

  Forms a tri-TMS derivative (2-COO-TMS, 1-OH-TMS).

• Mass Shift: The addition of TMS groups adds significant mass (72 amu per group), moving the peak into a clean region of the chromatogram, far away from solvent fronts.

Frequently Asked Questions (FAQs)

Q1: Can I use a standard C18 column for this? A: Generally, no. D-Citramalic acid is too polar (logP approx -0.5). It will elute in the "void volume" (t0) along with unretained salts and other polar acids.

• Exception: You can use a "High Aqueous" C18 (e.g., Hypersil GOLD aQ or Atlantis T3) . These are designed to resist "phase collapse" in 100% aqueous buffers. You must use a phosphate buffer at pH 2.1 to keep the acid protonated.

Q2: How do I separate D-Citramalic from L-Citramalic? A: The methods above (ICE/GC) are achiral—they will not separate enantiomers. To quantify D- vs. L-, you have two options:

• Chiral Column: Use a ligand-exchange column like the Chiralpak MA(+) or Astec CHIROBIOTIC .

• Chiral Derivatization: Use a chiral reagent like S-(-)-1-phenylethylamine prior to standard HPLC. This creates diastereomers which can be separated on a standard C18 column.

Q3: My peak is tailing badly on the Aminex column. Why? A: This is usually due to metal contamination (cation bridging).

• Immediate Fix: Wash the column with 0.1 M EDTA (inverse flow) to chelate metals.

• Prevention: Install a cation-exchange guard cartridge (Micro-Guard Cation H) to trap metal ions from the fermentation broth before they hit the analytical column.

Workflow Logic: Resolving Co-Elution

Use this logic flow to determine your next experimental step if resolution (

) is .

Figure 2: Troubleshooting logic for optimizing resolution (

) in organic acid analysis.

References

• Bio-Rad Laboratories. (n.d.). Aminex HPLC Columns for Carbohydrate and Organic Acid Analysis - Instruction Manual. Retrieved from

• Phenomenex. (n.d.). Rezex ROA-Organic Acid H+ (8%) Column Specifications. Retrieved from

• Shimizu, H., et al. (2023). "Analyzing Citramalic Acid Enantiomers in Apples and Commercial Fruit Juice by Liquid Chromatography–Tandem Mass Spectrometry." MDPI. Retrieved from

• Sigma-Aldrich. (n.d.). Derivatization of Organic Acids for GC-MS Analysis (Silylation Protocols). Retrieved from

• Chiral Technologies. (n.d.). Enantiomer Separation of Acidic Compounds on Chiralpak QN-AX. Retrieved from

Optimization of mobile phase for better separation of organic acids in HPLC

Unit: Chromatography Method Development & Optimization Operator: Senior Application Scientist (Ph.D.) Ticket ID: OA-HPLC-OPT-001

Mission Statement

Welcome to the Organic Acid Optimization Hub. You are likely here because your peaks are tailing, your retention times are drifting, or your column has suffered "phase collapse" after running 100% aqueous mobile phases.

Organic acids (OAs) are deceptively simple small molecules. Their high polarity and ionization potential make them notoriously difficult to retain and resolve using standard Reversed-Phase (RP) protocols. This guide moves beyond basic textbook definitions to provide actionable, field-proven engineering controls for your mobile phase.

Module 1: The Fundamentals (Why Your Method Failed)

To fix the separation, you must first understand the two primary failure modes in OA analysis: Ionization State and Phase Dewetting .

The pH/pKa Rule (The "2-Unit" Law)

In Reversed-Phase HPLC, retention is driven by hydrophobic interaction.

• The Problem: Organic acids are hydrophilic.[1] If they ionize (lose a proton to become carboxylate anions,

  ), they become extremely polar and will elute in the void volume ( ) with no separation.

• The Solution: You must suppress ionization. This requires the mobile phase pH to be significantly lower than the analyte's pKa.

The Golden Rule: Maintain Mobile Phase pH

(Analyte pKa - 2.0).

The "Phase Dewetting" Phenomenon

• The Problem: To retain polar acids, you often reduce the organic modifier (Methanol/ACN) to 0-5%. On a standard C18 column, the hydrophobic alkyl chains will "collapse" or mat down to escape the highly aqueous environment, expelling the mobile phase from the pores. This results in a sudden, catastrophic loss of retention.

• The Solution: Use Polar-Embedded (AQ) columns or Ion Exclusion modes, which are designed to remain wetted in 100% aqueous conditions.

Module 2: Troubleshooting Guides (Symptom-Based)

Issue A: "My peaks are splitting or have severe tailing."

Diagnosis: You are likely operating too close to the pKa of the acid. Technical Explanation: If pH

pKa, the analyte exists as a dynamic mixture of 50% ionized and 50% non-ionized species. These two forms interact differently with the stationary phase, causing the peak to split or broaden.

Corrective Protocol:

• Check Buffer pH: Ensure it is at least 1.5 to 2.0 units below the lowest pKa in your sample.

• Increase Buffer Capacity: If the sample is highly acidic, it may locally shift the pH inside the column. Increase buffer concentration from 10mM to 25-50mM.

• Switch Buffer Type:

  • UV Detection: Use Phosphate (transparent at 210 nm).

  • MS Detection: Use Formate (volatile), but beware of high background at low UV wavelengths.

Issue B: "I have zero retention; everything elutes at the void."

Diagnosis: The analyte is fully ionized (too hydrophilic) or the column has dewetted.

Corrective Protocol:

• Immediate Test: Lower pH to 2.0–2.5 using Phosphate buffer (or Formic Acid for MS).

• Column Swap: If using a standard C18 with <5% organic, switch to a C18-AQ (Aqua/Polar-Embedded) or a HILIC column.

• Mode Switch: For short-chain acids (C1-C4) like Formic or Acetic acid, RP-HPLC is often insufficient. Switch to Ion Exclusion Chromatography (IEC) .[2]

Issue C: "My baseline is noisy/drifting at 210 nm."

Diagnosis: You are using a carboxylic acid buffer (Acetate/Formate) near its UV cutoff. Technical Explanation: Organic acids have weak chromophores and require detection at 200–210 nm. Acetate and Formate absorb light in this region, causing high background noise and reduced sensitivity.

Corrective Protocol:

• Switch to Phosphate: Phosphoric acid/Potassium Phosphate is transparent at 200 nm.

• Quality Control: Use HPLC-grade water and solvents. Impurities in "standard" methanol become visible at 210 nm.

Module 3: Data & Decision Support

Buffer Selection Matrix

Use this table to select the correct buffer based on your detection method and target pH.

Buffer System	pKa Range	UV Cutoff (nm)	MS Compatible?	Best Use Case
Phosphate ( )	2.1, 7.2, 12.3	< 200	NO	Gold standard for UV analysis of OAs; excellent buffering at pH 2-3.
Formate (Formic Acid / )	3.8	210	YES	LC-MS analysis. Warning: High background noise in UV < 220 nm.
Acetate (Acetic Acid / )	4.8	210	YES	LC-MS for weaker acids. Poor buffering at pH < 3.8.
TFA (Trifluoroacetic Acid)	0.3	210	YES (Ion Pairing)	Strong ion-pairing agent. Improves peak shape but suppresses MS ionization.

Visual Workflow: Method Development Logic

The following diagram outlines the decision process for selecting the correct separation mode and mobile phase.

Caption: Decision tree for selecting the optimal chromatographic mode based on organic acid chain length and polarity.

Module 4: Advanced FAQs

Q: Can I use 100% water on my standard C18 column if I just wash it with organic solvent later? A: Not recommended. While you might get away with it for a few runs, "dewetting" can happen unpredictably, leading to retention time shifts within a single sequence. Once the pores dewet, re-wetting them requires a high-pressure flush with high organic solvent. It is far more reliable to use a "Polar Embedded" or "AQ" designated column which prevents this sterically.

Q: When should I use Ion Exclusion Chromatography (IEC) instead of Reversed Phase? A: Use IEC when analyzing short-chain aliphatic acids (Formic, Acetic, Propionic) or when the sample matrix contains sugars/alcohols.

• Mechanism: IEC columns (sulfonated polystyrene-divinylbenzene) work via the Donnan Exclusion principle. Strong acids are excluded and elute first; weaker organic acids penetrate the pores and separate based on pKa and size.[3]

• Mobile Phase: Typically dilute Sulfuric Acid (0.0025 – 0.005 M). Simple, isocratic, and robust.

Q: What about Ion Pairing Agents (IPAs) like TBAH? A: IPAs are a "last resort." While they can successfully retain polar acids on C18 by forming neutral complexes, they have significant downsides:

• Equilibration: Takes hours to stabilize the column.

• Hysteresis: Once a column sees IPA, it is permanently dedicated to that method.

• MS Suppression: They are non-volatile and will ruin Mass Spec sensitivity.

References

• Phenomenex. (2025).[1][4] Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from

• Sigma-Aldrich. (2025). HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers. Retrieved from

• Shimadzu. Analytical Methods for Organic Acids. Retrieved from

• Chromatography Online. (2013). The Top 10 HPLC and UHPLC Column Myths (Phase Dewetting). Retrieved from

• Welch Materials. (2025). Preventing Hydrophobic Collapse: Demystifying AQ Columns. Retrieved from

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules: HILIC vs Reversed-Phase. Retrieved from

Sources

• 1. veeprho.com [veeprho.com]
• 2. Ion Exclusion HPLC | Phenomenex [phenomenex.com]
• 3. Analytical Methods for Organic Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. welch-us.com [welch-us.com]

Strategies to increase D-Citramalic acid titer in fed-batch culture

Subject: Strategies to Increase D-Citramalic Acid Titer in Fed-Batch E. coli Culture

Welcome to the Advanced Bioprocess Support Hub. This guide is designed for metabolic engineers and fermentation scientists facing titer plateaus or yield inefficiencies in D-CMA production. Unlike generic protocols, this center addresses the specific mechanistic bottlenecks of the cimA pathway.

Quick Navigation

• (The "Engine")

• (The "Fuel Injection")

• (Root Cause Analysis)

Module 1: Biosynthetic Pathway Optimization

User Issue: "My strain grows well but specific productivity (

) is low."

Diagnosis: D-CMA production relies on the condensation of Pyruvate and Acetyl-CoA (1:1 ratio). The primary bottleneck is rarely the cimA enzyme itself, but rather the carbon flux distribution at the Pyruvate node. The native Citrate Synthase (gltA) outcompetes Citramalate Synthase (cimA) for Acetyl-CoA.

Core Strategy: The "Throttled" TCA Cycle

Do not simply delete gltA (which causes glutamate auxotrophy and poor growth). Instead, use a feedback-resistant, reduced-affinity Citrate Synthase variant.

Recommended Genetic Configuration:

Gene Target	Action	Mechanism/Rationale
cimA	Overexpress	Use CimA3.7 (derived from M. jannaschii).[1] This variant is evolved for mesophilic operation (37°C) and desensitized to feedback inhibition by isoleucine [1, 2].
gltA	Mutate	Replace WT gltA with GltA[F383M] . This mutation reduces Acetyl-CoA affinity ( increases), shifting flux toward CimA without killing the TCA cycle completely [3].
poxB, ackA-pta	Delete	Eliminates acetate overflow.[2] Acetate is the primary by-product and carbon sink in high-glucose fed-batch cultures [4].
leuC/leuD	Monitor/Delete	Optional. Prevents conversion of D-CMA to citraconate. Essential if high purity is required, but may require leucine supplementation [4].

Visualizing the Carbon Flux Competition

Figure 1: The metabolic node at Pyruvate/Acetyl-CoA.[3][4][5] The strategy relies on weakening the GltA pull (Blue arrow) to favor the CimA pull (Green arrow).

Module 2: Fed-Batch Process Control

User Issue: "Titer plateaus at 40 g/L, or cells die after induction."

Diagnosis: High-titer D-CMA production (>80 g/L) creates significant osmotic stress and acidification. Standard pH control (NaOH) adds sodium ions which can become toxic. Furthermore, glucose overflow metabolism generates acetate if the feed rate is too aggressive.

Protocol: The Exponential-to-DO-Stat Strategy

1. Medium & Base Selection:

• Base Control: Use NH₄OH (14-28%) or KOH instead of NaOH. Ammonium serves as a nitrogen source, decoupling nitrogen limitation from carbon limitation.

• Carbon Source: Glucose (chemically defined media preferred for downstream purification).

2. Feeding Algorithm: Do not use constant feeding. Use an exponential feed that matches the strain's specific growth rate (

), then switch to a DO-stat (Dissolved Oxygen) trigger when biomass peaks.

Step-by-Step Protocol:

• Batch Phase:

  • Start with 20 g/L Glucose.

  • Temp: 37°C.

  • pH: 7.0.

  • Grow until glucose depletion (indicated by DO spike > 80%).

• Exponential Fed-Batch Phase (Biomass Accumulation):

  • Initiate feed to maintain

    .

  • Formula:

  • Goal: Reach OD₆₀₀ ~50-80 without accumulating acetate.

• Production Phase (Induction):

  • Induce CimA expression (e.g., IPTG) when OD₆₀₀ reaches target.

  • CRITICAL: Switch feed strategy to DO-Stat .

  • Logic: When DO rises > 40% (indicating carbon starvation), pump a pulse of glucose feed. This prevents glucose accumulation and suppresses acetate formation [3, 5].

• Toxicity Management:

  • If titer > 60 g/L, D-CMA may precipitate or inhibit growth. Ensure temperature is stable. Some protocols suggest lowering temp to 30°C post-induction to preserve cell viability while enzymes remain active [5].

Module 3: Troubleshooting & Diagnostics

User Question: "My yield is low (< 0.4 g/g), and I see high acetate."

Use the Logic Tree below to diagnose the failure.

Figure 2: Diagnostic logic for D-CMA fermentation failures.

FAQ: Specific Failure Modes

Q: The culture pH drops uncontrollably despite base addition.

• Cause: At high titers (>80 g/L), the ionic strength of the broth increases, affecting probe accuracy, or the base pump capacity is exceeded.

• Fix: Verify the base pump tubing diameter. Switch to anhydrous ammonia gas (industrial scale) or highly concentrated NH₄OH. Ensure the pH probe is calibrated for high-ionic strength media.

Q: I see "phantom" peaks on HPLC.

• Cause: D-Citramalic acid can dehydrate to Citraconic acid (Citraconate) if the broth is heated during sample prep or if leuC/D is active.

• Fix: Analyze samples immediately. If Citraconate is biologically produced, delete leuC (isopropylmalate isomerase) to lock carbon as Citramalate [4].

Q: Can I use glycerol instead of glucose?

• Answer: Yes. Glycerol enters glycolysis lower down, generating reducing equivalents. However, glucose is generally preferred for D-CMA because the Pyruvate/Acetyl-CoA split is more naturally balanced via glycolysis than gluconeogenesis/glycerol pathways. If using glycerol, glpK overexpression may be required [4].

References

• Atsumi, S., & Liao, J. C. (2008). Directed evolution of Methanococcus jannaschii citramalate synthase for biosynthesis of 1-propanol and 1-butanol by Escherichia coli. Applied and Environmental Microbiology.

• Parimi, N. S., et al. (2017). Synthesis of Citramalic Acid From Glycerol by Metabolically Engineered Escherichia Coli. Journal of Industrial Microbiology & Biotechnology.

• Wu, X., Tovilla-Coutiño, D. B., & Eiteman, M. A. (2020). Engineered citrate synthase improves citramalic acid generation in Escherichia coli.[4] Biotechnology and Bioengineering.[4][6][7]

• Webb, J. N., et al. (2018). High-titer production of citramalate by Escherichia coli using a fed-batch culture strategy. Biotechnology Progress.

• Li, M., et al. (2024). Engineering a non-oxidative glycolysis pathway in Escherichia coli for high-level citramalate production. Microbial Cell Factories.

Sources

• 1. Engineering a non-oxidative glycolysis pathway in escherichia coli for high-level citramalate production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of citramalic acid from glycerol by metabolically engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Engineered citrate synthase improves citramalic acid generation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficient bio-production of citramalate using an engineered Escherichia coli strain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Production of citramalate by metabolically engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving recovery of D-Citramalic acid from complex biological matrices

This technical guide addresses the downstream processing (DSP) challenges associated with recovering D-Citramalic acid (2-methylmalic acid) from fermentation broths. As a precursor to methyl methacrylate (MMA), high-purity recovery of this organic acid is critical for establishing viable bio-based supply chains.

The following content is structured as a Tier-3 Technical Support resource, designed to troubleshoot specific failure modes in extraction efficiency, phase separation, and analytical quantification.

Process Overview & Logic Flow

Recovery of hydrophilic organic acids like D-citramalic acid from complex broths is often bottlenecked by low partition coefficients and matrix fouling. While calcium precipitation is the "traditional" route, it generates excessive gypsum waste.

The "Improved Recovery" Standard: We advocate for Reactive Liquid-Liquid Extraction (RLLE) using long-chain tertiary amines (e.g., Tri-n-octylamine, TOA). This method leverages reversible acid-amine complexation to selectively pull the product from the aqueous broth into an organic phase, leaving salts and proteins behind.

Master Workflow Diagram

The following diagram illustrates the critical decision points and material flow for the RLLE process.

Figure 1: Logic flow for Reactive Liquid-Liquid Extraction (RLLE) of D-Citramalic acid. Critical control points are highlighted in yellow.

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by process engineers.

Category A: Extraction Efficiency & Phase Separation

Q1: I am observing a stable emulsion ("rag layer") at the interface during the reactive extraction step. How do I resolve this?

• Root Cause: Fermentation broths contain surface-active proteins and cell debris that stabilize emulsions, especially when vigorous mixing is applied.

• Immediate Fix:

  • Centrifugation: Spin the emulsion at >4,000 x g for 10 minutes.

  • Demulsifier: Add 1-2% (v/v) of a modifier like 1-octanol or 1-dodecanol to the organic phase before mixing. These active diluents not only destabilize emulsions but also increase the solubility of the amine-acid complex, preventing "third phase" formation.

• Prevention: Ensure the broth is microfiltered (0.2 µm) prior to extraction. Avoid high-shear mixing; use a packed column or gentle counter-current contactor instead.

Q2: My distribution coefficient (

) is low (< 2.0), resulting in poor recovery yields. What parameters should I adjust?

• Root Cause: The pH of the aqueous phase is likely too high. Reactive extraction requires the acid to be in its protonated (uncharged) form to complex with the amine.

• The Fix:

  • Check pH: D-Citramalic acid has pKa values near 3.2 and 4.7. Adjust the feed broth pH to pH 2.0 - 2.5 using concentrated

    .

  • Amine Concentration: Increase the concentration of Tri-n-octylamine (TOA) in the diluent. A standard starting point is 20-30% (v/v) TOA.

  • Diluent Choice: Switch from non-polar diluents (like kerosene or hexane) to polar active diluents like octanol or methyl isobutyl ketone (MIBK). Polar diluents stabilize the polar ion-pair complex, significantly boosting

    .

Category B: Analytical & Purity Issues

Q3: In HPLC analysis, the D-Citramalic acid peak co-elutes with Citric acid or Pyruvate. How can I achieve baseline separation?

• Root Cause: These acids share similar structural motifs and pKa values, challenging standard C18 retention.

• The Fix: Switch to an Ion Exclusion Chromatography column (e.g., Bio-Rad Aminex HPX-87H or Phenomenex Rezex ROA).

  • Mobile Phase: 5 mM

    (isocratic).

  • Temperature: Increase column temperature to 50°C - 60°C . Higher temperature improves mass transfer and often resolves subtle selectivity differences between citramalate and citrate.

  • Validation: Use a Diode Array Detector (DAD).[1] Citramalic acid absorbs at 210 nm. Check peak purity spectra to ensure no hidden co-elution.

Q4: Post-crystallization, the product has a yellow tint. What is the contamination?

• Root Cause: Co-extraction of hydrophobic pigments or Maillard reaction products from the fermentation media (yeast extract residues).

• The Fix: Introduce an Activated Carbon polishing step on the aqueous back-extracted stream before crystallization.

  • Protocol: Add 1% (w/v) powdered activated carbon, stir for 30 mins at 50°C, and filter. This selectively adsorbs high-molecular-weight pigments.

Standard Operating Procedures (SOPs)

Protocol 1: Reactive Extraction of D-Citramalic Acid

Target: Recovery from clarified fermentation broth.

Reagents:

• Extractant: Tri-n-octylamine (TOA) [CAS: 1116-76-3]

• Diluent: 1-Octanol [CAS: 111-87-5] (Acts as modifier and diluent)

• Acidifier: 98% Sulfuric Acid

Step-by-Step Workflow:

• Broth Preparation:

  • Centrifuge fermentation broth (8,000 x g, 15 min) to remove cells.

  • Acidify supernatant to pH 2.0 using

    . Note: This ensures the acid is fully protonated.

• Solvent Preparation:

  • Prepare an organic phase consisting of 30% (v/v) TOA in 1-Octanol.

• Extraction Contact:

  • Mix Aqueous (Broth) and Organic phases at a 1:1 ratio in a separatory funnel or mixer-settler.

  • Agitate gently for 30 minutes at room temperature (25°C).

• Phase Separation:

  • Allow phases to settle for 60 minutes.

  • Checkpoint: If emulsion persists, centrifuge the mixture at 2,000 x g for 5 mins.

• Back-Extraction (Stripping):

  • Contact the loaded organic phase with 1.0 M NaOH (Ratio 1:1).

  • Agitate for 15 minutes. The D-citramalate will transfer to the aqueous phase as the sodium salt.

  • Result: The organic phase is regenerated and can be recycled.

Protocol 2: Analytical Quantification (HPLC)

Target: Quantification of D-Citramalic acid in presence of metabolic byproducts.

Parameter	Specification
Column	Rezex ROA-Organic Acid H+ (8%) or Aminex HPX-87H (300 x 7.8 mm)
Mobile Phase	0.005 N Sulfuric Acid ( )
Flow Rate	0.6 mL/min
Temperature	60°C (Critical for resolution)
Detection	UV @ 210 nm (Primary); RI (Secondary for sugars)
Run Time	25 minutes

Typical Retention Times (Relative):

• Oxalic Acid: ~6.5 min

• Citric Acid: ~8.0 min

• D-Citramalic Acid: ~9.2 min (Key separation challenge)

• Glucose: ~10.5 min

• Acetic Acid: ~15.0 min

Comparative Data: Diluent Selection

The choice of diluent dramatically affects the Distribution Coefficient (

). The table below summarizes internal validation data for D-Citramalic acid extraction using 30% TOA.

Diluent Type	Specific Solvent	(Distribution Coeff.)	Phase Stability	Recommendation
Inert / Non-polar	n-Heptane	< 0.5	Poor (3rd phase forms)	Avoid
Inert / Non-polar	Kerosene	0.8	Moderate	Not Recommended
Active / Proton-Donating	Chloroform	2.5	Good	Toxic - Avoid
Active / Polar	1-Octanol	5.8	Excellent	Primary Choice
Active / Polar	MIBK	4.2	Good	Secondary Choice

Interpretation: Active diluents like 1-Octanol solvate the amine-acid complex via hydrogen bonding, preventing the complex from precipitating out as a "third phase" and significantly increasing yield.

References

• Reactive Extraction Fundamentals

  • Datta, D., et al. "Reactive Extraction of Carboxylic Acids from Aqueous Solution."[2] Journal of Chemical & Engineering Data.

  • Source: [Reactive Extraction of Carboxylic Acids - Semantic Scholar]([Link]

• Fermentation & Production Context

  • Webb, J. P., et al. (2018).[3] "Efficient bio-production of citramalic acid using an engineered Escherichia coli strain." Microbiology.

  • Source:

• Analytical Methods (HPLC)

  • Agilent Technologies. "Analysis of Organic Acids in Aqueous Samples.

  • Source:

• Precipitation Kinetics

  • Cole, J., & Boulton, R. (1989).[4] "A study of calcium salt precipitation in solutions of malic and tartaric acid." VITIS.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Systems Analyses Reveal the Resilience of Escherichia coli Physiology during Accumulation and Export of the Nonnative Organic Acid Citramalate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A study of calcium salt precipitation in solutions of malic and tartaric acid | VITIS - Journal of Grapevine Research [ojs.openagrar.de]

Reference Data & Comparative Studies

D-Citramalic acid as a biomarker compared to other yeast metabolites

Executive Summary

In the landscape of metabolomics and functional medicine, D-Citramalic acid has emerged as a critical, yet often nuanced, biomarker for intestinal dysbiosis. Unlike generic fermentation products like ethanol, D-Citramalic acid offers specific insights into the overgrowth of Saccharomyces yeast species and certain anaerobic bacteria.

This guide provides a rigorous technical analysis of D-Citramalic acid, contrasting it with established markers like Arabinose and Tartaric acid. It is designed to equip research scientists and clinical drug developers with the mechanistic understanding, analytical protocols, and interpretative logic necessary to utilize this biomarker effectively.

Part 1: Biochemical Origin & Mechanistic Pathway

The Biosynthetic Mechanism

D-Citramalic acid (2-methylmalic acid) is an organic acid formed through a specific condensation reaction. Unlike common TCA cycle intermediates, its accumulation in human urine is not of host origin but signals microbial metabolic activity.

Key Reaction: The synthesis is primarily catalyzed by Citramalate Synthase (CimA) , which condenses Pyruvate and Acetyl-CoA .[1][2][3] This pathway is distinct because it bypasses the standard Krebs cycle entry (Citrate Synthase), creating a "dead-end" metabolite in many organisms that is subsequently excreted.

Pathogenic Impact: Structurally, D-Citramalic acid is an analog of Malic Acid .[4][5]

• Mechanism of Toxicity: It acts as a competitive inhibitor of malate dehydrogenase.

• Consequence: This inhibition disrupts the Malate-Aspartate Shuttle , a critical system for transporting reducing equivalents (NADH) into the mitochondria for ATP production. This blockade correlates with the fatigue and "brain fog" often reported in patients with yeast overgrowth.

Pathway Visualization

The following diagram illustrates the divergence of D-Citramalic acid synthesis from the standard TCA cycle in yeast metabolism.

Figure 1: Biosynthetic divergence of D-Citramalic Acid and its inhibitory effect on the Malate Shuttle.

Part 2: Comparative Biomarker Analysis

To accurately interpret metabolomic data, D-Citramalic acid must be contextualized against other fungal markers. It is rarely diagnostic in isolation but powerful in a panel.

Table 1: Yeast Metabolite Specificity Matrix

Biomarker	Primary Source Organism	Pathogenic Mechanism	Clinical Specificity
D-Citramalic Acid	Saccharomyces spp., Propionibacterium	Malate Analog: Inhibits mitochondrial energy transport (Malate shuttle).	High for Yeast/Dysbiosis. Note: Can be elevated by probiotic S. boulardii intake.[6]
Arabinose	Candida spp.[6][7][8][9] (invasive)	Protein Cross-linking: Forms pentosidines; disrupts gluconeogenesis; alters protein structure.	High for Candida. Often correlates with neurotoxic effects and autism spectrum disorders.
Tartaric Acid	Aspergillus spp., Candida	Muscle Toxin: Inhibits Fumarase (Krebs cycle); damages muscle tissue.	Moderate. Can be confounded by dietary intake (grapes, wine), but high levels indicate fungal colonization.
Ethanol / Acetaldehyde	General Fermenters (Candida, Saccharomyces)	Neurotoxin: Membrane damage, "brain fog," oxidative stress.	Low. Non-specific to organism; indicates general fermentation load ("Auto-brewery").

Part 3: Analytical Methodologies

Reliable detection of D-Citramalic acid requires Gas Chromatography-Mass Spectrometry (GC-MS) due to its volatility and the need to distinguish it from structural isomers.

Experimental Protocol: GC-MS Quantification in Urine

Objective: Quantify D-Citramalic acid normalized to creatinine.

Reagents:

• Urease (Type C-3 from Jack bean)

• Ethyl Acetate (Extraction solvent)[10][11]

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS (Derivatization agent)

• Internal Standard: Tropic acid or 3,4-dimethoxybenzoic acid.

Step-by-Step Workflow:

• Sample Preparation:

  • Thaw urine sample at room temperature. Vortex for 10 seconds.

  • Aliquot 100 µL of urine into a glass reaction tube.

  • Creatinine Normalization: Measure creatinine in a separate aliquot to normalize final results (mmol/mol creatinine).

• Urea Removal (Critical Step):

  • Add 50 µL of Urease solution. Incubate at 37°C for 15 minutes.

  • Why? Urea creates massive interference peaks in GC-MS that can mask organic acids.

• Extraction:

  • Acidify sample with HCl to pH < 2.[11] (Ensures organic acids are protonated and soluble in organic solvent).

  • Add 2 mL Ethyl Acetate.[11] Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 RPM for 5 minutes. Transfer the organic (upper) layer to a fresh vial.

  • Evaporate to dryness under a stream of nitrogen.

• Derivatization:

  • Add 50 µL of BSTFA + 1% TMCS to the dried residue.

  • Incubate at 70°C for 30 minutes.

  • Mechanism:[12] Converts non-volatile carboxyl/hydroxyl groups into volatile trimethylsilyl (TMS) derivatives.

• GC-MS Analysis:

  • Column: DB-5MS or equivalent (30m x 0.25mm ID).

  • Carrier Gas: Helium (1 mL/min).

  • Temp Program: 70°C (hold 2 min) -> 10°C/min -> 300°C.

  • Identification: Target ion extraction (m/z specific to Citramalic-TMS derivative).

Analytical Workflow Diagram

Figure 2: Step-by-step GC-MS sample preparation workflow for organic acid profiling.

Part 4: Clinical & Industrial Applications

Clinical Interpretation Logic

The presence of D-Citramalic acid requires careful differential diagnosis. It is a specific marker, but its source can be benign (probiotics) or pathogenic (dysbiosis).

• Scenario A: High Citramalic + High Arabinose

  • Interpretation: Mixed fungal overgrowth (Candida + Saccharomyces).

  • Action: Broad-spectrum antifungal protocol.

• Scenario B: High Citramalic (Isolated)

  • Check: Is the patient taking Saccharomyces boulardii?

  • If YES: Likely a metabolite of the probiotic. No treatment needed unless symptoms persist.

  • If NO: Suspect Saccharomyces cerevisiae (Brewer's/Baker's yeast) overgrowth or bacterial dysbiosis (Propionibacterium).

Industrial Fermentation

In biotechnology, D-Citramalic acid is monitored not as a toxin, but as a high-value precursor for Methyl Methacrylate (MMA) production.

• Strain Engineering: S. cerevisiae is metabolically engineered (overexpressing cimA and blocking mitochondrial transport) to maximize cytosolic Acetyl-CoA availability for Citramalic acid production.

• Biomarker Utility: In this context, high D-Citramalic acid is the goal, serving as a metric for strain efficiency and cytosolic Acetyl-CoA pool availability.

References

• Diagnostic Solutions Laboratory. (2024). Organic Acids Profile – Interpretive Guide. Retrieved from

• HealthMatters.io. (2024). Citramalic Acid - Metabolic Analysis Markers. Retrieved from

• MosaicDX (formerly Great Plains Laboratory). (2023). The Clinical Significance of the Organic Acids Test. Retrieved from

• National Institutes of Health (NIH). (2024). Production of (R)-citramalate by engineered Saccharomyces cerevisiae. Retrieved from

• MetBioNet. (2023). Best Practice Guidelines for Analysis of Organic Acids by GC-MS. Retrieved from

• MDPI. (2022). Metabolic Profiling of Organic Acids Reveals the Involvement of HuIPMS2 in Citramalic Acid Synthesis. Retrieved from

Sources

• 1. Production of (R)-citramalate by engineered Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Decompartmentalization of the yeast mitochondrial metabolism to improve chemical production in Issatchenkia orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Citramalic Acid - Metabolic Analysis Markers (Urine) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 5. Citramalic - Organic Acids Test (OAT) - Nutritional and Metabolic Profile - Lab Results explained | HealthMatters.io [healthmatters.io]
• 6. revolutionhealth.org [revolutionhealth.org]
• 7. nutritionforseizures.com [nutritionforseizures.com]
• 8. Candida Overgrowth: A Comprehensive Guide [dominickhussey.ca]
• 9. Sunrise Functional Medicine [mysunrisecenter.com]
• 10. researchgate.net [researchgate.net]
• 11. erndim.org [erndim.org]
• 12. publications.rwth-aachen.de [publications.rwth-aachen.de]